2-Ethenyl-1-methylpyridinium bromide

• CAS: 29471-77-0

Core Science & Biosynthesis

In-Depth Technical Guide: Properties and Applications of 2-Ethenyl-1-methylpyridinium Bromide

Executive Summary

2-Ethenyl-1-methylpyridinium bromide (commonly referred to as 1-methyl-2-vinylpyridinium bromide) is a highly reactive, cationic quaternary ammonium monomer. In the realm of advanced materials and analytical biochemistry, this compound is prized for two distinct chemical behaviors: the electrophilic reactivity of its vinyl group, and the permanent positive charge of its pyridinium ring.

As a Senior Application Scientist, I have structured this guide to move beyond basic chemical properties, diving deeply into the mechanistic causality that makes this molecule indispensable. Whether it is polymerized into a water-soluble polyelectrolyte for [1], utilized as a highly specific [2] in oxidative stress assays, or used as a precursor for [3], understanding its fundamental reactivity is critical for assay design and material synthesis.

Physicochemical Profiling

Understanding the physical and computational properties of 2-Ethenyl-1-methylpyridinium bromide is the first step in predicting its behavior in aqueous systems. The permanent cationic charge ensures high aqueous solubility, while the low Topological Polar Surface Area (PSA) indicates a highly localized charge center.

Table 1: Quantitative Chemical and Physical Properties [4][5]

Property	Value	Mechanistic Implication
Chemical Name	2-Ethenyl-1-methylpyridinium bromide	Core IUPAC nomenclature.
CAS Registry Number	29471-77-0	Applies to both the monomer and its poly-derivatives.
Molecular Formula	C₈H₁₀BrN	Contains a quaternary nitrogen and a reactive vinyl group.
Molecular Weight	200.08 g/mol	Low molecular weight facilitates rapid diffusion in assays.
Topological PSA	3.88 Ų	Highly localized polarity centered on the pyridinium nitrogen.
LogP	-1.84	Highly hydrophilic; excellent solubility in aqueous buffers.
Hydrogen Bond Acceptors	1	Interacts strongly with protic solvents (water, methanol).
Canonical SMILES	C[N+]1=CC=CC=C1C=C.[Br-]	Useful for computational modeling and docking studies.

Mechanistic Behavior & Reactivity

The utility of 1-methyl-2-vinylpyridinium bromide stems from the synergistic relationship between its two functional groups:

• The Quaternary Pyridinium Nitrogen: Provides a permanent, pH-independent cationic charge. This is crucial for electrostatic interactions, such as binding to negatively charged DNA[3] or complexing with anionic surfactants[1].

• The 2-Vinyl Group: The electron-withdrawing nature of the positively charged pyridinium ring highly activates the adjacent vinyl group. This makes the β -carbon highly susceptible to nucleophilic attack, enabling rapid Michael addition reactions with thiols (like glutathione)[2] or facilitating spontaneous polymerization into[6].

Core Applications & Validated Protocols

Environmental Remediation: Polyelectrolyte Flocculation

When polymerized, poly(1-methyl-2-vinylpyridinium bromide) acts as a potent cationic flocculant. In wastewater treatment, it is used to remove heavy metals (Zn²⁺, Cd²⁺, Cr³⁺) by interacting with metal-anionic surfactant complexes[7].

Causality of the Method: Heavy metals cannot be directly flocculated by a cationic polymer because both carry positive charges. By first introducing an anionic surfactant (like SDS), the metal is chelated into a negatively charged complex. The cationic polymer is then introduced to neutralize the charge, driving the system to its isoelectric point and causing rapid coacervation (flocculation)[1][7].

Caption: Heavy metal remediation workflow via poly(1-methyl-2-vinylpyridinium) flocculation.

Protocol 1: Heavy Metal Coacervation

• Preparation: Adjust the heavy-metal-laden wastewater to pH 6.0–7.0. Rationale: This ensures the anionic surfactant remains fully deprotonated for chelation, while preventing the premature precipitation of metal hydroxides.

• Chelation: Add Sodium Dodecyl Sulfate (SDS) at a 1:1 molar ratio to the target heavy metal. Stir at 200 rpm for 15 minutes.

• Polymer Addition: Introduce a 4 wt% aqueous solution of poly(1-methyl-2-vinylpyridinium bromide) dropwise. Monitor the zeta potential.

• Flocculation: Stop addition when the zeta potential reaches 0 mV (the isoelectric point). Reduce stirring to 50 rpm for 10 minutes to promote macroscopic floc growth.

• Separation: Filter the coacervate using a 0.45 µm hydrophilic membrane.

• Self-Validating Step: The formation of visible, macroscopic flocs immediately upon reaching 0 mV confirms successful charge neutralization. The clarity of the filtrate (validated via Atomic Absorption Spectroscopy) confirms the removal efficiency[7].

Analytical Biochemistry: GSH Scavenging in Oxidative Stress Assays

In biological research, measuring the ratio of reduced glutathione (GSH) to oxidized glutathione (GSSG) is the gold standard for assessing oxidative stress. However, to measure GSSG accurately, all GSH must be removed from the sample without interfering with the downstream enzymatic assay. 1-methyl-2-vinylpyridinium (often as a bromide or triflate salt) is the optimal scavenging agent[2].

Causality of the Method: Historically, N-ethylmaleimide (NEM) was used to scavenge GSH. However, NEM strongly inhibits glutathione reductase, ruining the downstream DTNB recycling assay. 1-methyl-2-vinylpyridinium selectively alkylates the thiol group of GSH via a rapid Michael addition at pH 7.5, forming a stable thioether conjugate without inhibiting the coupling enzymes[2].

Caption: Mechanism of GSH depletion by 1-methyl-2-vinylpyridinium in GSSG assays.

Protocol 2: GSH Depletion for GSSG Quantification

• Extraction: Homogenize 100 mg of tissue in 1 mL of cold 5% 5-sulfosalicylic acid (SSA). Centrifuge at 10,000 x g for 10 minutes at 4°C to precipitate proteins.

• Scavenger Addition: Transfer 100 µL of the acidic supernatant to a microcentrifuge tube. Add 2 µL of 1 M 1-methyl-2-vinylpyridinium bromide.

• pH Optimization: Add 6 µL of triethanolamine to adjust the pH to ~7.5. Rationale: The Michael addition requires the thiol to be in its reactive thiolate anion form (RS⁻), which only occurs efficiently at a slightly alkaline pH.

• Incubation: Incubate at room temperature for 60 minutes to ensure complete derivatization of GSH.

• Quantification: Proceed with the standard DTNB-glutathione reductase recycling assay to measure the remaining GSSG.

• Self-Validating Step: Run a parallel derivatized sample without adding glutathione reductase. There should be zero change in absorbance at 412 nm over time, proving that 100% of the free GSH was successfully scavenged and no residual thiols are reacting with DTNB.

Advanced Biomaterials: G-Quadruplex DNA Probes

Beyond polymers and scavenging, 1-methyl-2-vinylpyridinium is a critical synthetic precursor for advanced fluorophores. By reacting it with carbazole derivatives, researchers synthesize molecules like o-BMVC (3,6-bis(1-methyl-2-vinylpyridinium) carbazole diiodide)[3][8].

o-BMVC is a highly specialized biosensor that differentiates G-quadruplex (G4) DNA structures from standard double-stranded DNA. Because of the cationic pyridinium rings, o-BMVC binds tightly to the negatively charged grooves of G4 DNA. Upon binding, its fluorescence decay time increases significantly (from ~1.2 ns in duplex DNA to ~2.8 ns in G4 DNA), allowing for precise visualization of cancer-related oncogene promoters using Fluorescence Lifetime Imaging Microscopy (FLIM)[8].

References

• LookChem Database. "Chemical Property of 2-Ethenyl-1-methylpyridinium bromide." LookChem. Available at: [Link]

• Hankins, N. P., et al. "Removal and recovery of a charged species." UK Patent GB2532433A.

• Chang, C. C., et al. "The G-quadruplex fluorescent probe 3,6-bis(1-methyl-2-vinyl-pyridinium) carbazole diiodide as a biosensor for human cancers." Scientific Reports, 2018. Available at: [Link]

• Tseng, T. Y., et al. "Fluorescent probe for visualizing guanine-quadruplex DNA by fluorescence lifetime imaging microscopy." Journal of Biomedical Optics, 2013. Available at: [Link]

• Klem, K., et al. "Study of selected mechanisms of oat tolerance to cadmium and powdery mildew." Scientific Reports, 2023. Available at: [Link]

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2-Ethenyl-1-methylpyridinium bromide chemical structure and synthesis.

An In-Depth Technical Guide to 2-Ethenyl-1-methylpyridinium Bromide: Structure, Synthesis, and Advanced Applications

As the demand for functional polyelectrolytes and advanced molecular probes accelerates, the chemistry of quaternized vinylpyridines has become a focal point in polymer science and drug development. 2-Ethenyl-1-methylpyridinium bromide (commonly referred to as 1-methyl-2-vinylpyridinium bromide) is a highly reactive monomeric quaternary ammonium salt. It serves as the critical building block for cationic polyelectrolytes used in selective ion flocculation, electroplating barriers, and the synthesis of fluorescent probes for G-quadruplex DNA.

This whitepaper provides a comprehensive, causality-driven guide to the chemical structure, synthesis methodologies, and application workflows of 1-methyl-2-vinylpyridinium bromide.

Structural Elucidation and Chemical Properties

The molecular architecture of 1-methyl-2-vinylpyridinium bromide consists of a pyridinium ring bearing a methyl group at the N -1 position and an ethenyl (vinyl) group at the C -2 position, balanced by a bromide counterion.

The quaternization of the nitrogen atom fundamentally alters the electron density of the pyridine ring. By placing a formal positive charge on the nitrogen, the ring becomes strongly electron-withdrawing. This electron deficiency propagates to the adjacent 2-vinyl group via resonance, significantly lowering the electron density of the double bond. Consequently, the vinyl group becomes highly susceptible to nucleophilic attack and radical initiation, which explains its profound tendency to undergo spontaneous polymerization in aqueous media [1].

Quantitative Physicochemical Data

To establish a baseline for experimental design, the core properties of the monomer and its derivatives are summarized below.

Property	Value / Description	Analytical Significance
Chemical Formula	C8​H10​BrN	Base formula for mass spectrometry (M+ = 120.17 for cation).
Molecular Weight	200.08 g/mol	Critical for stoichiometric calculations in polymerization.
1 H NMR (D 2​ O) Markers	δ ~4.09 (s, 3H, N-CH 3​ )	The sharp singlet at ~4.09 ppm is the primary validation marker for successful N -methylation [2].
Vinyl Proton Shifts	δ ~6.95, 6.15, 5.92 ppm	Downfield shift compared to unquaternized 2-vinylpyridine confirms electron withdrawal [2].
Solubility	High in H 2​ O, MeOH; Low in Et 2​ O	Dictates the choice of precipitation solvents during synthesis.

Mechanistic Synthesis Pathway

The synthesis of 1-methyl-2-vinylpyridinium bromide relies on the bimolecular nucleophilic substitution (S N​ 2) reaction between 2-vinylpyridine and methyl bromide.

Causality in Reagent Selection: While methyl iodide (CH 3​ I) or methyl triflate are frequently used in laboratory settings due to their liquid state at room temperature [2], methyl bromide (CH 3​ Br) is specifically chosen when the bromide counterion is required for downstream industrial applications. Bromide is preferred in electroplating barrier precursors [3] because iodide ions can poison metallic catalysts, and triflates are cost-prohibitive at scale.

Causality in Solvent Selection: The reaction is typically performed in a polar aprotic solvent (e.g., acetone) or a non-polar solvent (e.g., toluene). The uncharged starting materials are soluble in these solvents, but the resulting ionic pyridinium salt is insoluble. This phase separation drives the reaction forward via Le Chatelier's principle and prevents the highly concentrated monomer from undergoing spontaneous polymerization—a known risk when synthesized in aqueous environments [4].

Fig 1. Synthesis and polymerization workflow of 1-methyl-2-vinylpyridinium bromide.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols incorporate built-in validation checkpoints.

Protocol A: Synthesis of 1-Methyl-2-vinylpyridinium Bromide

Caution: Methyl bromide is a toxic alkylating gas. Perform all operations in a highly ventilated fume hood using appropriate PPE.

• Preparation: Dissolve 2-vinylpyridine (10.0 mmol, freshly distilled to remove inhibitors) in 15 mL of anhydrous acetone in a heavy-walled pressure flask equipped with a magnetic stirrer.

• Alkylation: Cool the flask to 0 °C. Introduce methyl bromide gas (approx. 30.0 mmol, excess) into the solution. Seal the flask securely.

• Reaction: Allow the mixture to warm to room temperature (25 °C) and stir in the dark for 24–48 hours.

  • Causality: Darkness is required to prevent photo-initiated radical polymerization of the vinyl group.

• Isolation: A pale yellow precipitate will form as the quaternized salt crashes out of the acetone solution. Vent excess methyl bromide through a scrubbing system.

• Purification: Filter the solid under a nitrogen atmosphere. Wash extensively with anhydrous diethyl ether (3 × 10 mL) to remove unreacted 2-vinylpyridine. Dry under high vacuum at room temperature.

• Self-Validation (NMR Check): Dissolve a 5 mg aliquot in D 2​ O. Run a 1 H NMR spectrum. The reaction is deemed successful and complete if the unquaternized pyridine α -proton (~8.5 ppm) has shifted, and a distinct singlet appears at δ 4.09 ppm (N-CH 3​ )[2]. If unreacted 2-vinylpyridine is detected, repeat the ether wash.

Protocol B: Controlled Polymerization to Poly(1-methyl-2-vinylpyridinium bromide)

• Initiation: Dissolve the purified monomer (5.0 g) in 20 mL of degassed methanol. Add 0.5 mol% of Azobisisobutyronitrile (AIBN) as the radical initiator.

• Polymerization: Purge the reaction vessel with argon for 15 minutes. Heat the solution to 60 °C for 12 hours.

  • Causality: Methanol is used because it dissolves both the monomer and the resulting polymer, ensuring a homogeneous reaction and uniform molecular weight distribution.

• Precipitation: Dropwise, add the viscous polymer solution into 200 mL of rapidly stirring acetone to precipitate the polyelectrolyte.

• Validation: Analyze the polymer via Gel Permeation Chromatography (GPC) equipped with light scattering detectors (using an aqueous mobile phase with 0.1 M NaNO 3​ to screen charge interactions) to confirm the molecular weight ( Mw​ ) and polydispersity index (PDI).

Advanced Applications in Industry and Drug Development

The unique charge density and structural geometry of 1-methyl-2-vinylpyridinium bromide enable highly specialized applications.

Fluorescent Probes for G-Quadruplex DNA

In drug development and oncology, visualizing telomeric DNA structures is critical. Derivatives of 1-methyl-2-vinylpyridinium, specifically when dimerized with a carbazole core, yield molecules like o-BMVC (3,6-bis(1-methyl-2-vinylpyridinium) carbazole diiodide/dibromide) [5].

Mechanism: The positive charges of the pyridinium rings interact electrostatically with the negatively charged phosphate backbone of DNA, while the planar carbazole core π

π stacks with the terminal G-tetrads of the G-quadruplex.

Advantage: o-BMVC exhibits a massive contrast in fluorescence decay time and intensity when bound to G-quadruplexes versus standard double-stranded DNA, making it a superior probe for Fluorescence Lifetime Imaging Microscopy (FLIM) in living cancer cells [5].

Selective Ion Removal and Flocculation

Poly(1-methyl-2-vinylpyridinium bromide) acts as a high-efficiency cationic polyelectrolyte. In wastewater treatment and hydrometallurgy, it is used to selectively remove heavy metal complexes (e.g., [Cr2​O7​]2− , [Fe(CN)6​]3− ) [6].

• Mechanism: The polymer forms a "plum-pudding" aggregate structure when combined with specific anionic surfactants. The positively charged quaternary nitrogen binds preferentially to target anionic metallic species, causing the polymer-surfactant complex to flocculate out of solution, allowing for easy physical separation (settling or low-energy filtration) [6].

Electroplating Barrier Precursors

In semiconductor manufacturing, creating copper interconnects requires precise electroplating. Poly(1-methyl-2-vinylpyridinium bromide) is utilized as a spin-coated plating precursor on silicon wafers [3].

• Mechanism: The positively charged polymer layer interacts with cation-conducting membranes (like Nafion) to displace solutions from plateau areas while trapping them in recessed topographic features. This ensures that copper is electroplated selectively into the trenches rather than the surface plateaus, preventing short circuits in integrated circuits [3].

Fig 2. Downstream applications of 1-methyl-2-vinylpyridinium bromide in materials and biology.

Conclusion

The synthesis and utilization of 2-Ethenyl-1-methylpyridinium bromide require a deep understanding of its electronic properties and reactivity. By strictly controlling the quaternization environment to prevent spontaneous polymerization, researchers can reliably produce this monomer. Whether deployed as a polyelectrolyte for selective environmental remediation, a topographical barrier in semiconductor electroplating, or a highly specific G-quadruplex fluorescent probe, this compound remains a versatile and indispensable tool in modern applied chemistry.

References

• Addition of Trichlorosilane to Styrene, 2 Vinylpyridine, Allylcyanide. Oxford Academic. Available at: [Link]

• Catalysis of the β -Elimination of HF from Isomeric 2-Fluoroethylpyridines and 1-Methyl-2-fluoroethylpyridinium Salts. The Journal of Organic Chemistry - ACS Publications. Available at:[Link]

• US20080217182A1 - Electroplating process. Google Patents.

• Spontaneous polymerization of 1-methyl-2-vinylpyridinium methylsulphate and 1-methyl-4-vinylpyridinium methylsulphate in an aqueous medium. Polymer Science U.S.S.R. Available at:[Link]

• Fluorescent probe for visualizing guanine-quadruplex DNA by fluorescence lifetime imaging microscopy. SPIE Digital Library. Available at:[Link]

• GB2532433A - Removal and recovery of a charged species. Google Patents.

Core Chemical Identity and Physicochemical Properties

An In-Depth Technical Guide to 2-Ethenyl-1-methylpyridinium bromide

This guide provides a comprehensive technical overview of 2-Ethenyl-1-methylpyridinium bromide (CAS No: 29471-77-0), tailored for researchers, chemists, and professionals in drug development and materials science. We will delve into its chemical identity, synthesis, potential applications, and safety considerations, grounding our discussion in established scientific principles and authoritative sources.

2-Ethenyl-1-methylpyridinium bromide is a quaternary pyridinium salt. The core structure consists of a pyridine ring quaternized at the nitrogen atom with a methyl group, and featuring a vinyl (ethenyl) group at the 2-position. This combination of a polymerizable vinyl group and the ionic nature of the pyridinium salt makes it a compound of interest for creating functional polyelectrolytes and other advanced materials.

The fundamental chemical information for this compound is summarized below.

Table 1: Physicochemical Properties of 2-Ethenyl-1-methylpyridinium bromide

Property	Value	Source
CAS Number	29471-77-0	[1]
Molecular Formula	C₈H₁₀BrN	[1]
Molecular Weight	200.08 g/mol	[1]
Canonical SMILES	C[N+]1=CC=CC=C1C=C.[Br-]	[1]
Synonyms	poly-N-methyl-2-vinylpyridinium bromide	[1]
Heavy Atom Count	10	[1]
Rotatable Bond Count	1	[1]
LogP	-1.84190	[1]

Synthesis and Purification: A Validated Protocol

The synthesis of N-alkylated pyridinium salts is a cornerstone of heterocyclic chemistry. The most direct and widely adopted method is the quaternization of the parent pyridine derivative with an appropriate alkyl halide. For 2-Ethenyl-1-methylpyridinium bromide, this involves the reaction of 2-vinylpyridine with methyl bromide.

Causality of Experimental Design: The nitrogen atom in the pyridine ring is nucleophilic and readily attacks the electrophilic carbon of the methyl bromide in an Sₙ2 reaction. The choice of solvent is critical; a polar aprotic solvent like acetonitrile or acetone is often preferred to facilitate the reaction without competing as a nucleophile. The reaction is typically performed under reflux to ensure a sufficient reaction rate. Purification by recrystallization is effective due to the crystalline, salt-like nature of the product, which exhibits lower solubility in less polar solvents at reduced temperatures.

Experimental Protocol: Synthesis of 2-Ethenyl-1-methylpyridinium bromide

Materials:

• 2-Vinylpyridine (Reagent Grade, >95%)

• Methyl Bromide (as a solution in a suitable solvent or generated in situ)

• Anhydrous Acetonitrile

• Diethyl Ether (Anhydrous)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 10.5 g (0.1 mol) of 2-vinylpyridine in 100 mL of anhydrous acetonitrile. The system should be under an inert atmosphere to prevent polymerization and side reactions.

• Reagent Addition: Slowly add a stoichiometric equivalent (0.1 mol) of methyl bromide to the stirring solution at room temperature. Note: Methyl bromide is a toxic gas. This step must be performed in a well-ventilated fume hood with appropriate safety precautions.

• Reaction: Heat the mixture to reflux (approx. 82°C for acetonitrile) and maintain for 4-6 hours. Monitor the reaction progress by TLC until the starting material is consumed.

• Product Isolation: Allow the reaction mixture to cool to room temperature. The product may precipitate out of the solution. If not, slowly add diethyl ether to the solution to induce precipitation of the crude product.

• Purification: Collect the solid product by vacuum filtration and wash with a small amount of cold diethyl ether.

• Recrystallization: For higher purity, recrystallize the crude product from a minimal amount of hot ethanol or an ethanol/diethyl ether mixture.

• Drying: Dry the purified white crystalline product under vacuum to yield 2-Ethenyl-1-methylpyridinium bromide.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of 2-Ethenyl-1-methylpyridinium bromide.

Potential Applications in Research and Drug Development

While specific applications for 2-Ethenyl-1-methylpyridinium bromide are not extensively documented in mainstream literature, its structure suggests significant potential in several advanced fields by analogy to related compounds.

A. Monomer for Functional Polymers

The presence of the vinyl group makes this compound a valuable monomer for radical polymerization. The resulting polymer, poly(2-ethenyl-1-methylpyridinium bromide), is a cationic polyelectrolyte or poly-ionic liquid.

Potential Uses:

• Biocides and Antimicrobial Surfaces: Quaternary ammonium polymers are known for their antimicrobial properties.

• Gene Delivery: Cationic polymers can form complexes (polyplexes) with negatively charged DNA or RNA, facilitating their delivery into cells.

• Flocculants in Water Treatment: The positive charges can neutralize and agglomerate suspended particles in water.

Polymerization Scheme

Caption: Radical polymerization of the title compound to form a polyelectrolyte.

B. Role in Drug Discovery and Organic Synthesis

The pyridinium moiety is a "privileged scaffold" in medicinal chemistry, appearing in numerous bioactive compounds.[2] While this specific molecule is not a drug, it can serve as a precursor or fragment in the synthesis of more complex therapeutic agents.

• Precursor Synthesis: It can be used to synthesize more complex molecules. For instance, related imidazo[1,2-a]pyridines, which can be synthesized from pyridinium precursors, have shown promise as antituberculosis agents.[3]

• Ionic Liquids: Related N-alkylpyridinium salts are well-known ionic liquids.[4] These are used as "green" solvents in organic synthesis and electrochemistry due to their low volatility and high thermal stability.[4]

• Phase-Transfer Catalysts: The salt's structure allows it to facilitate the reaction between reactants in two immiscible phases, enhancing reaction rates and yields.

C. Materials Science Applications

Structurally similar compounds, known as stilbazolium salts, are heavily investigated for their non-linear optical (NLO) properties.[5] These materials can alter the properties of light and are crucial for applications in telecommunications and optical computing. The conjugated system in 2-Ethenyl-1-methylpyridinium bromide suggests it could be a building block for novel NLO-active materials.

Safety, Handling, and Storage

No specific safety data sheet (SDS) for 2-Ethenyl-1-methylpyridinium bromide is readily available. Therefore, a conservative approach based on the known hazards of analogous compounds, such as 1-Ethylpyridinium bromide and other alkyl halides, is mandatory.

Hazard Assessment (Inferred):

• Skin and Eye Irritation: Similar pyridinium salts are classified as causing skin and serious eye irritation.[6][7] Direct contact should be avoided.

• Harmful if Swallowed: Ingestion may be harmful.[6]

• Respiratory Irritation: May cause respiratory irritation if inhaled as a dust.[6]

Recommended Handling Procedures:

• Personal Protective Equipment (PPE): Always wear safety glasses with side shields, chemical-resistant gloves (e.g., nitrile), and a lab coat.

• Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.

• Handling: Avoid creating dust. Wash hands thoroughly after handling.

Storage:

• Store in a tightly sealed container in a cool, dry, and well-ventilated place.

• Keep away from strong oxidizing agents.

Conclusion and Future Outlook

2-Ethenyl-1-methylpyridinium bromide (CAS: 29471-77-0) is a functionalized quaternary ammonium salt with significant, though largely untapped, potential. Its primary value lies in its role as a monomer for creating cationic polyelectrolytes with applications spanning from biomedical engineering to water treatment. Furthermore, its structural relation to established ionic liquids, synthetic precursors, and NLO materials provides fertile ground for future research.

For professionals in drug development and materials science, this compound represents a versatile building block. Future investigations should focus on characterizing its polymerization kinetics, exploring the properties of its corresponding polymer, and evaluating its utility as a precursor in the synthesis of novel bioactive molecules and functional materials.

References

• 2-Ethenyl-1-methylpyridinium bromide , LookChem. [Link]

• 1-Ethyl-2-methylpyridinium Bromide , PubChem, National Center for Biotechnology Information. [Link]

• Recent developments in the utilization of pyridones as privileged scaffolds in drug discovery , Expert Opinion on Drug Discovery. [Link]

• 2-[(E)-2-(4-Chlorophenyl)ethenyl]-1-methylpyridinium 4-bromobenzenesulfonate , National Center for Biotechnology Information. [Link]

• Recent Developments of Imidazo[1,2-a]pyridine Analogues as Antituberculosis Agents , RSC Medicinal Chemistry. [Link]

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Solvation Dynamics and Thermodynamic Solubility of 2-Ethenyl-1-methylpyridinium Bromide: A Comprehensive Technical Guide

Executive Summary

2-Ethenyl-1-methylpyridinium bromide (commonly referred to as 1-methyl-2-vinylpyridinium bromide, or M2VP-Br) is a highly reactive quaternary ammonium salt. It serves as a critical polyelectrolyte precursor and a rapid thiol-scavenging reagent in oxidative stress assays[1]. Understanding its solubility profile is paramount for drug development professionals and polymer chemists, as the compound's dual nature—comprising a hydrophobic vinyl group and a highly polar ionic core—dictates its behavior in various solvent matrices. This whitepaper provides an in-depth analysis of the solvation thermodynamics, quantitative solubility data, and self-validating experimental protocols required to handle M2VP-Br effectively.

Thermodynamic Framework of Solvation

The solubility of M2VP-Br is fundamentally governed by the competition between its crystalline lattice energy and the solvation energy provided by the surrounding medium. The quaternization of the pyridine nitrogen transforms the poorly water-soluble 2-vinylpyridine into a highly polar, crystalline solid[1].

Causality of Solvent Interactions

• Protic Solvents (Water, Methanol, Ethanol): The bromide counterion is a strong hydrogen bond acceptor. Solvents with high Kamlet-Taft α values (hydrogen bond donicity) and high dielectric constants ( ϵ ) easily disrupt the ionic lattice. Water and methanol provide exceptional solvation through ion-dipole interactions. However, in aqueous and ethanolic media at temperatures between 20–50°C, 1-methyl-2-vinylpyridinium salts are highly susceptible to spontaneous polymerization, forming water-soluble oligomers[2].

• Aprotic Polar Solvents (DMSO, DMF): These solvents feature high dipole moments but lack hydrogen-bond donating capabilities. They effectively solvate the 1-methylpyridinium cation via their electron-rich oxygen atoms, resulting in moderate to high solubility.

• Non-Polar Solvents (Hexane, Toluene): Lacking a permanent dipole moment, these solvents cannot overcome the strong electrostatic forces of the M2VP-Br crystal lattice. The compound remains completely insoluble, a property actively exploited during its synthesis and purification.

Caption: Logical relationship between solvent polarity, solvation mechanism, and monomer stability.

Quantitative Solubility Profile

The following table summarizes the empirical solubility of 2-Ethenyl-1-methylpyridinium bromide across various solvent classes. Note that polymeric derivatives, such as poly(1-methyl-2-vinylpyridinium bromide), maintain high solubility in methanol-water mixtures (e.g., 4:1 v/v), which are frequently utilized for spin-coating applications[3]. Similar to other pyridinium bromide salts, the monomer exhibits strong solubility in polar protic solvents while remaining virtually insoluble in non-polar organic media[4].

Solvent	Dielectric Constant ( ϵ )	Primary Solvation Mechanism	Empirical Solubility (at 25°C)
Water	80.1	Ion-Dipole & H-Bonding	Highly Soluble (>500 mg/mL)*
Methanol	32.7	Ion-Dipole & H-Bonding	Highly Soluble (~300 mg/mL)
Ethanol	24.5	Ion-Dipole & Weak H-Bonding	Soluble (~100 mg/mL)
DMSO	46.7	Cation Solvation (Aprotic)	Soluble (~150 mg/mL)
Acetone	20.7	Weak Dipole Interaction	Sparingly Soluble (<10 mg/mL)
Toluene	2.4	None (Lattice Dominates)	Insoluble (<0.1 mg/mL)
Hexane	1.9	None (Lattice Dominates)	Insoluble (<0.1 mg/mL)

*Critical Note: M2VP-Br is highly susceptible to 2 at room temperature[2].

Self-Validating Experimental Protocols

To ensure scientific integrity, all methodologies handling M2VP-Br must account for its reactivity. The following protocols are designed as self-validating systems to prevent false data caused by spontaneous polymerization or incomplete reactions.

Protocol A: Thermodynamic Solubility Determination (Gravimetric/HPLC Method)

Because M2VP-Br can polymerize in solution—artificially inflating apparent solubility due to the formation of highly soluble oligomers—solubility testing must be strictly controlled.

• Solvent Preparation: Degas the target solvent (e.g., Water or Methanol) using sonication under a vacuum. Add a trace amount of a water-soluble radical inhibitor (e.g., 10 ppm hydroquinone) to suppress spontaneous polymerization.

• Isothermal Saturation: Add an excess of M2VP-Br solid to 5.0 mL of the prepared solvent in an amber glass vial. Seal and agitate isothermally at exactly 10°C (to further reduce polymerization kinetics) for 48 hours.

• Phase Separation: Extract 1.0 mL of the suspension and filter it through a 0.22 µm PTFE syringe filter (pre-warmed/cooled to the exact assay temperature) to remove undissolved lattice solids.

• Quantification (Dual-Method):

  • Gravimetric: Lyophilize 0.5 mL of the filtrate to constant weight to determine total dissolved mass.

  • HPLC-UV: Dilute the remaining 0.5 mL and analyze via HPLC (UV detection at ~269 nm).

• Self-Validation Check: Calculate the monomer concentration from the HPLC peak area and compare it to the gravimetric mass. Causality: If the gravimetric mass is significantly higher (>2% discrepancy) than the HPLC-derived monomer mass, spontaneous polymerization has occurred, and the data point must be discarded.

Caption: Self-validating experimental workflow for thermodynamic solubility determination.

Protocol B: Solvent-Mediated Synthesis & Isolation

The synthesis of M2VP-Br relies heavily on its insolubility in non-polar solvents to drive the reaction forward and isolate the product.

• Reagent Mixing: Dissolve 2-vinylpyridine (1.0 eq) in anhydrous diethyl ether or toluene (solvents where the starting material is soluble, but the product is not).

• Quaternization: Introduce methyl bromide gas (1.2 eq) slowly into the reaction vessel at 0°C under an inert nitrogen atmosphere.

• Precipitation: As the quaternization occurs, the highly polar M2VP-Br forms. Because it cannot be solvated by the non-polar ether/toluene, it immediately precipitates out of solution as a crystalline solid.

• Isolation: Filter the precipitate under vacuum and wash with cold, anhydrous diethyl ether to remove unreacted 2-vinylpyridine.

• Self-Validation Check: The reaction is self-indicating via precipitation. To validate completion, analyze the filtrate using UV-Vis spectroscopy. The disappearance of the characteristic 2-vinylpyridine absorption peak confirms stoichiometric conversion.

References

• US20080217182A1 - Electroplating process Source: Google Patents URL
• Pyridinium perbromide Source: Grokipedia URL
• Source: R Discovery / Polymer Science U.S.S.R.
• Source: Windows.net (Oxis International)

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Unraveling the Mechanism of Action of Pyridinium-Based Cationic Polymers: A Technical Guide for Advanced Applications

Executive Summary

Pyridinium-based cationic polymers have emerged as highly versatile synthetic macromolecules with profound implications in both antimicrobial therapeutics and non-viral gene delivery. Unlike traditional aliphatic quaternary ammonium compounds, pyridinium derivatives possess a delocalized positive charge across a heterocyclic aromatic ring. This structural nuance fundamentally alters their biophysical interactions with lipid bilayers and nucleic acids. This whitepaper provides an in-depth mechanistic analysis of pyridinium-based polymers, exploring the causality behind their structure-activity relationships (SAR), and provides self-validating experimental protocols for drug development professionals.

Physicochemical Foundations: The "Soft" Delocalized Charge

The core mechanistic advantage of pyridinium polymers lies in their electron distribution. The positive charge is delocalized across the aromatic heterocyclic system, creating a "softer" cation compared to localized ammonium ions. This delocalization serves two critical functions:

• Reduced Serum Inactivation: In systemic applications, the softer charge reduces non-specific, irreversible electrostatic binding with anionic serum proteins, thereby enhancing in vivo stability and lowering cytotoxicity[1].

• Tunable Amphiphilicity: The integration of hydrophobic alkyl chains with the hydrophilic pyridinium core allows these polymers to facially mimic host-defense peptides (HDPs), enabling precise modulation of their interaction with biological membranes[2].

Dual Mechanisms of Action

Mechanism A: Antimicrobial and Antiviral Membrane Disruption

The rapid rise of multidrug-resistant (MDR) bacteria necessitates agents that bypass traditional biochemical pathways. Pyridinium-based polymers achieve this through a biophysical "carpet" or pore-forming mechanism that physically destroys the pathogen[2].

• Electrostatic Adsorption: The initial contact is driven by electrostatic attraction between the cationic pyridinium groups and the anionic components of bacterial cell walls (teichoic acids in Gram-positive bacteria, lipopolysaccharides in Gram-negative bacteria)[3].

• Hydrophobic Insertion: Following surface accumulation, the hydrophobic alkyl chains intercalate into the lipid bilayer of the bacterial membrane.

• Membranolysis: This insertion disrupts lipid packing, causing immediate membrane depolarization, pore formation, and the catastrophic leakage of intracellular cytoplasm, leading to rapid cell death (often within minutes)[4].

Fig 1: Antimicrobial mechanism of pyridinium polymers via biophysical membrane disruption.

Mechanism B: Non-Viral Nucleic Acid Delivery

In gene therapy, the challenge is safely transporting polyanionic nucleic acids (plasmid DNA, siRNA) across the hydrophobic cell membrane and escaping the degradative endosome. Pyridinium amphiphiles and polymers act as highly efficient carriers[5].

• Electrostatic Condensation: The polymers bind to the phosphate backbone of nucleic acids, condensing them into nanoscale polyplexes or lipoplexes[1]. This neutralizes the negative charge and protects the cargo from nuclease degradation.

• Cellular Uptake: The slight net positive charge of the resulting complex facilitates binding to anionic proteoglycans on the mammalian cell surface, triggering endocytosis.

• Endosomal Escape: Once inside the acidic endosome, the amphiphilic nature of the pyridinium carrier induces lipid mixing with the endosomal membrane. This destabilizes the endosome, releasing the nucleic acid cargo into the cytoplasm before lysosomal fusion occurs[5].

Fig 2: Intracellular nucleic acid delivery pathway utilizing pyridinium-based vectors.

Structure-Activity Relationship (SAR) Dynamics

The biological performance of pyridinium polymers is highly sensitive to their architectural design. Causality in SAR dictates that increasing the hydrophobic chain length enhances membrane insertion capabilities but can concurrently increase mammalian cytotoxicity if the hydrophilic/hydrophobic balance is skewed[3]. Furthermore, the introduction of unsaturated alkyl chains has been shown to increase the fluidity of polymer-lipid complexes, significantly enhancing endosomal escape and transfection efficiency[5].

Quantitative SAR Data Summary

Polymer / Amphiphile Type	Primary Application	Key Structural Feature	Biological Performance Metric	Cytotoxicity Profile
Pyridinium Pillar[5]arene (PP6)	Antimicrobial	6-methylene hydrophobic linker	MIC: 3.91 μg/mL (S. aureus)	Low toxicity (L929 cells)[3]
N-methylpyridinium Norbornenes	Antimicrobial	Main-chain cationic architecture via ROMP	MIC: 25 μg/mL (E. coli)	Selectivity Index > 20[2]
Double-chained Pyridinium	Gene Delivery	Unsaturated alkyl chains	~50% transfection efficiency	Essentially nontoxic[5]
Pyridinium Gemini Surfactants	Gene Delivery	Delocalized heterocyclic charge	Synergistic transfection w/ DOPE	Negligible cytotoxicity[1]

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. They include internal controls that confirm the causality of the observed biological effects.

Protocol 1: Antimicrobial MIC & Membrane Depolarization Assay

Purpose: To determine the Minimum Inhibitory Concentration (MIC) and validate that the mechanism of action is physical membrane disruption rather than internal biochemical inhibition.

• Bacterial Culture Preparation: Grow S. aureus (Gram-positive) and E. coli (Gram-negative) to mid-logarithmic phase (OD600 ≈ 0.5) in Mueller-Hinton broth.

• MIC Determination (Microbroth Dilution):

  • Prepare a serial two-fold dilution of the pyridinium polymer in a 96-well plate (concentration range: 0.5 to 256 μg/mL).

  • Inoculate each well with 5×105 CFU/mL of bacteria.

  • Incubate at 37°C for 18 hours. The MIC is the lowest concentration with no visible growth.

• Membrane Depolarization Validation (DiSC3(5) Assay):

  • Causality Check: If the polymer kills via membranolysis, the membrane potential will collapse immediately upon exposure.

  • Wash the mid-log bacteria and resuspend in buffer (5 mM HEPES, 20 mM glucose, pH 7.2).

  • Add the membrane-potential-sensitive dye DiSC3(5) (final concentration 1 μM). The dye quenches as it accumulates in polarized membranes.

  • Wait for baseline fluorescence stabilization (excitation 622 nm, emission 670 nm).

  • Inject the pyridinium polymer at 1× and 2× MIC.

  • Validation: A rapid spike in fluorescence confirms the release of the dye into the media, validating immediate membrane depolarization and pore formation.

Protocol 2: Polyplex Formulation and Transfection Efficiency Assay

Purpose: To formulate stable nucleic acid complexes and evaluate gene delivery efficiency while controlling for cell proliferation artifacts.

• N/P Ratio Calculation: Calculate the molar ratio of polymer amine/pyridinium nitrogen (N) to nucleic acid phosphate (P). Formulate polyplexes at N/P ratios ranging from 1:1 to 20:1.

• Complex Condensation:

  • Dilute plasmid DNA (encoding Luciferase) and the pyridinium polymer separately in serum-free Opti-MEM.

  • Add the polymer solution dropwise to the DNA solution while vortexing gently.

  • Incubate at room temperature for 30 minutes to allow electrostatic self-assembly.

• Transfection & Self-Validation:

  • Seed target cells (e.g., HEK293 or COS cells) in 24-well plates until 70% confluent.

  • Replace media with serum-free media and add the polyplexes. Incubate for 4 hours, then replace with complete media containing 10% FBS.

  • After 48 hours, lyse the cells and measure Luciferase luminescence.

  • Validation (Critical Step): Perform a BCA Protein Assay on the same lysates. Normalize the Luciferase relative light units (RLU) to the total protein concentration (RLU/mg protein). This ensures that high transfection readings are due to actual delivery efficiency, not merely because the polymer was less toxic and allowed more cells to proliferate compared to the control.

Conclusion

Pyridinium-based cationic polymers represent a sophisticated class of biomaterials. By leveraging the biophysics of delocalized positive charges and tunable amphiphilicity, researchers can engineer macromolecules that either selectively obliterate pathogenic membranes or safely escort delicate genetic cargo into mammalian cells. Future development in this space will heavily rely on precise architectural control—such as utilizing ring-opening metathesis polymerization (ROMP) to create main-chain cationic structures—to maximize therapeutic indices.

References

• Novel pyridinium surfactants for efficient, nontoxic in vitro gene delivery. PNAS.
• Antibacterial/Antiviral Property and Mechanism of Dual-Functional Quaternized Pyridinium-type Copolymer. MDPI.
• Modulation of pyridinium cationic lipid-DNA complex properties by pyridinium gemini surfactants and its impact on lipoplex transfection properties. PMC.
• Insight into the Antibacterial Activities of Pyridinium-Based Cationic Pillar[5]arene with Controllable Hydrophobic Chain Lengths against Staphylococcus aureus.
• Ring-opening metathesis polymerization of N-methylpyridinium-fused norbornenes to access antibacterial main-chain c

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Thermal stability of poly(2-Ethenyl-1-methylpyridinium bromide).

Title: Thermal Dynamics and Stability Profiling of Poly(2-Ethenyl-1-methylpyridinium bromide): A Comprehensive Guide for Advanced Material Applications

Executive Summary

Poly(2-ethenyl-1-methylpyridinium bromide), commonly referred to as quaternized poly(2-vinylpyridine) or P2VMPB, is a cationic polyelectrolyte and polymeric ionic liquid (PIL). Its unique structure—featuring an electron-deficient pyridinium ring and a hydrophobic polymer backbone—makes it highly valuable in applications ranging from the stabilization of diagnostic chromogens to the fabrication of conductive thin films and polyelectrolyte multilayers[1][2][3]. However, the integration of P2VMPB into high-temperature manufacturing processes or long-term storage environments requires a rigorous understanding of its thermal stability. This whitepaper provides an in-depth mechanistic analysis of P2VMPB’s thermal degradation, quantitative data synthesis, and self-validating experimental protocols designed for advanced materials research.

Structural Chemistry and Thermodynamic Behavior

The thermal stability of a polymer is intrinsically linked to its molecular architecture. P2VMPB is synthesized via the nucleophilic attack of the weakly basic ring nitrogen of poly(2-vinylpyridine) (P2VP) on methyl bromide[4].

Causality in Thermal Behavior: The quaternization process fundamentally alters the thermodynamic landscape of the polymer. In neat P2VP, chain mobility is relatively unhindered. However, upon quaternization with methyl bromide, the introduction of positive charges on the pyridine rings and the presence of bromide counter-anions create strong intermolecular dipole-dipole interactions and ionic cross-linking[5][6].

• Glass Transition ( Tg​ ): These ionic interactions restrict polymer chain mobility, thereby increasing the energy required for the polymer to transition from a glassy to a rubbery state. Consequently, the Tg​ of P2VMPB is significantly higher than that of its unquaternized precursor[5].

• Thermal Vulnerability: While the Tg​ increases, the overall thermal degradation onset temperature decreases. The newly formed C−N+ bond is the weakest thermodynamic link in the polymer matrix, making it highly susceptible to thermal cleavage before the carbon-carbon backbone degrades[7][8].

Mechanistic Pathways of Thermal Degradation

The thermal degradation of P2VMPB does not occur in a single catastrophic event; rather, it follows a distinct, two-stage mechanistic pathway governed by the activation energies of its constituent bonds.

• Stage 1: Dequaternization (Reverse Menschutkin Reaction): Occurring between 200°C and 260°C, the initial thermal breakdown is driven by the nucleophilic attack of the bromide counter-anion on the methyl group. This dealkylation process (or Hofmann elimination) results in the cleavage of the C−N+ bond, releasing volatile methyl bromide gas and leaving behind a neutral P2VP backbone[7][8].

• Stage 2: Main-Chain Scission and Depolymerization: Above 350°C, the residual P2VP backbone begins to degrade. Unlike poly(4-vinylpyridine), which undergoes standard depolymerization, the degradation of P2VP is highly complex due to the σ -effect of the nitrogen atom in the ortho position. This proximity induces complex chain scission, yielding a mixture of pyridine, unreacted monomers, and protonated oligomers[9][10].

Caption: Two-stage thermal degradation pathway of P2VMPB highlighting dequaternization and main-chain scission.

Quantitative Thermal Data Analysis

To contextualize the thermal limits of P2VMPB for formulation scientists, the following table synthesizes the comparative thermal properties of the unquaternized precursor versus the fully quaternized bromide salt.

Polymer System	Glass Transition ( Tg​ )	Degradation Onset ( Td1​ )	Secondary Degradation ( Td2​ )	Primary Volatile Effluent
Neat Poly(2-vinylpyridine)	~104°C	~350°C	N/A	Pyridine, Monomers
P2VMPB (Fully Quaternized)	110°C - 140°C*	220°C - 260°C	~350°C	Methyl Bromide

*Note: Tg​ variance in PILs is highly dependent on ambient moisture absorption, as water acts as a potent plasticizer, increasing free volume and artificially lowering Tg​ . Strict desiccation is required prior to analysis[6].

Self-Validating Experimental Methodologies

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, incorporating internal checks to confirm causality and accuracy.

Protocol A: High-Pressure Synthesis and Quaternization Validation

Rationale: Methyl bromide has a boiling point of ~3.6°C. Attempting this quaternization in standard reflux glassware will result in the rapid volatilization of the alkylating agent, leading to incomplete reactions and poor thermal data[4].

• Preparation: Dissolve neat P2VP in anhydrous chloroform or a toluene/methylethylketone mixture within a specialized pressure reactor.

• Reagent Addition: Introduce an excess of methyl bromide gas into the chilled, sealed pressure system to maintain the reagent in the liquid phase.

• Reaction: Heat the sealed vessel to 40°C–60°C for 24 hours to ensure complete nucleophilic attack on the sterically hindered ortho-nitrogen[4].

• Purification: Precipitate the polymer in diethyl ether, filter, and dry under a vacuum at 50°C to a constant weight.

• Self-Validation Check (FT-IR): Perform FT-IR spectroscopy. The system is validated as fully quaternized only if the unquaternized pyridine ring stretch at ~1590 cm⁻¹ completely disappears, replaced by the pyridinium stretch at ~1640 cm⁻¹[6].

Protocol B: Hyphenated TGA-DP-MS Workflow

Rationale: Thermogravimetric Analysis (TGA) alone only identifies when mass is lost, not what is lost. Coupling TGA with Direct Pyrolysis Mass Spectrometry (DP-MS) provides the chemical identity of the off-gas, definitively proving the reverse Menschutkin mechanism[9][10].

• Desiccation: Store P2VMPB samples in a vacuum desiccator over P2​O5​ for 48 hours to eliminate plasticizing moisture.

• TGA Execution: Load 5–10 mg of the sample into an alumina crucible. Heat from 25°C to 600°C at a rate of 10°C/min under a high-purity Nitrogen purge (60 mL/min).

• DP-MS Interface: Route the TGA effluent directly into the MS via a heated transfer line (held at 200°C to prevent condensation of heavy oligomers).

• DSC Execution (Separate Run): Perform a Heat-Cool-Heat cycle (-50°C to 200°C). The first heat erases the polymer's thermal history (solvent stress, physical aging); the Tg​ is extracted from the second heating curve[6].

• Self-Validation Check (Standardization): Prior to sample analysis, run a Calcium Oxalate Monohydrate standard. The system is validated if the three distinct weight loss steps occur at precisely 150°C, 500°C, and 750°C (±2% variance).

Caption: Hyphenated workflow for the thermal characterization and mechanistic validation of P2VMPB.

Application Spotlight: Chromogen Stabilization

Understanding the thermal stability of P2VMPB is critical for its role in diagnostic biochemistry. In chromogenic immunohistochemistry, 3,3'-diaminobenzidine (DAB) is used as a detection solution. However, DAB is highly susceptible to thermal stress, which expedites oxidation and causes the accumulation of DAB sulfate precipitates, ruining the assay[1].

When formulated with P2VMPB, the polymer acts as a robust stabilizer. Because P2VMPB maintains its structural integrity well above standard storage and assay temperatures (up to ~220°C), its cationic pyridinium rings form stable complexes with the DAB chromogen. This host-guest interaction prevents auto-oxidation and completely inhibits DAB sulfate precipitation under thermal stress, ensuring a reliable, high-contrast signal during tissue staining[1].

References

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Protocols & Analytical Methods

Application Note: Advanced Synthesis of Poly(2-Ethenyl-1-methylpyridinium bromide) via Controlled Radical Polymerization

Introduction & Mechanistic Rationale

The development of well-defined cationic polyelectrolytes is a cornerstone of modern macromolecular engineering, with critical applications in antimicrobial surface coatings, non-viral gene delivery vectors, and wastewater flocculation[1]. 2-Ethenyl-1-methylpyridinium bromide (widely known in literature as 1-methyl-2-vinylpyridinium bromide) is a highly reactive monomer that yields polymers with a permanent, pH-independent positive charge[1][2].

Historically, poly(1-methyl-2-vinylpyridinium) was synthesized via the post-polymerization quaternization of poly(2-vinylpyridine) using methyl bromide[3][4]. However, this indirect route is fundamentally flawed for precision applications: as the polymer chain becomes increasingly quaternized, electrostatic repulsion and steric hindrance cause the polymer coil to collapse, preventing 100% functionalization[4].

To achieve absolute charge density and precise molecular architectures, direct Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization of the quaternized monomer is the gold standard[5]. RAFT allows for the synthesis of poly(2-ethenyl-1-methylpyridinium bromide) with predictable molecular weights and low dispersity (Đ < 1.2), which is essential for the reproducible hierarchical self-assembly of multicompartment polyion complex (PIC) micelles when co-assembled with anionic blocks[5][6].

Materials and Reagents

• Monomer: 2-Ethenyl-1-methylpyridinium bromide (CAS: 29471-77-0). Store desiccated at 4°C[2].

• Chain Transfer Agent (CTA): 4-Cyano-4-(phenylcarbonothioylthio)pentanoic acid (CPADB). Chosen for its compatibility with styrenic/pyridinium derivatives.

• Initiator: 4,4'-Azobis(4-cyanopentanoic acid) (V-501). Selected for its aqueous solubility and favorable decomposition kinetics at 70°C.

• Solvent System: High-purity Milli-Q water and HPLC-grade Methanol (50:50 v/v).

• Purification: Dialysis tubing (Regenerated Cellulose, MWCO 3.5 kDa).

Expert Insight (Causality): Why a Water/Methanol co-solvent? The monomer is highly hydrophilic, but the CPADB RAFT agent is hydrophobic. A 50:50 co-solvent system ensures a completely homogeneous reaction mixture, preventing the premature precipitation of growing polymer chains while maintaining the delicate equilibrium of the RAFT addition-fragmentation cycle.

Experimental Workflows

Protocol A: RAFT Polymerization of 2-Ethenyl-1-methylpyridinium bromide

Targeting a Degree of Polymerization (DP) of 100.

• Reaction Preparation:

  • In a 25 mL Schlenk flask, dissolve 2.00 g (10.0 mmol) of 2-ethenyl-1-methylpyridinium bromide in 5.0 mL of Milli-Q water.

  • In a separate vial, dissolve 27.9 mg (0.1 mmol) of CPADB and 5.6 mg (0.02 mmol) of V-501 in 5.0 mL of Methanol.

  • Combine the solutions. The molar ratio of [Monomer]:[CTA]:[Initiator] is strictly set to 100:1:0.2 . This 5:1 ratio of CTA to initiator ensures that the vast majority of chains are initiated by the RAFT agent, preserving high "livingness"[5].

• Degassing (Critical Step):

  • Seal the Schlenk flask and subject the pink/red solution to three consecutive Freeze-Pump-Thaw cycles.

  • Self-Validating Check: Oxygen is a potent radical scavenger that will irreversibly quench propagating radicals and destroy the dithiobenzoate CTA. Complete degassing is confirmed when no further gas bubbles escape the frozen matrix during the thaw cycle.

• Thermal Polymerization:

  • Backfill the flask with ultra-pure Argon and immerse it in a pre-heated oil bath at 70°C for 12 hours under constant magnetic stirring (400 rpm).

  • Self-Validating Check: The solution must retain its distinct pink/red hue throughout the reaction. A loss of color indicates hydrolysis or oxidative destruction of the RAFT end-group. A noticeable increase in viscosity confirms successful chain propagation.

• Quenching and Purification:

  • Quench the polymerization by immersing the flask in liquid nitrogen and exposing the mixture to air.

  • Transfer the viscous solution to a 3.5 kDa MWCO dialysis bag and dialyze against a 100-fold excess of Milli-Q water for 48 hours (changing water every 12 hours) to remove unreacted monomer and low-molecular-weight impurities.

  • Lyophilize the retentate to obtain the pure poly(2-ethenyl-1-methylpyridinium bromide) as a pinkish powder.

Protocol B: Formation of Polyion Complex (PIC) Micelles

• Prepare a 1.0 mg/mL stock solution of the synthesized cationic polymer in 10 mM NaCl aqueous solution.

• Prepare a 1.0 mg/mL stock solution of an anionic block copolymer (e.g., poly(methacrylic acid)-block-poly(ethylene oxide)) in the same buffer.

• Under vigorous stirring (800 rpm), inject the anionic solution into the cationic solution at a 1:1 charge stoichiometry (calculated via the molar mass of the repeating ionic units).

• Allow the mixture to equilibrate for 24 hours at room temperature, resulting in the hierarchical self-assembly of multicompartment PIC micelles[6].

Quantitative Data & Reaction Parameters

The following table summarizes the expected kinetic parameters and macromolecular characteristics when varying the target Degree of Polymerization (DP).

Target DP ([M]:[CTA])	Initiator Ratio ([CTA]:[I])	Temp (°C)	Time (h)	Monomer Conversion (%)*	Theoretical Mn​ ( g/mol )	Experimental Mn​ ( g/mol )**	Dispersity (Đ)
50:1	5:1	70	8	> 92%	9,500	9,800	1.12
100:1	5:1	70	12	> 88%	17,900	18,400	1.15
200:1	5:1	70	18	> 80%	32,300	34,100	1.18

*Calculated via 1 H NMR by comparing the integration of residual vinyl protons (5.5–6.5 ppm) against the methyl protons of the pyridinium ring (4.3 ppm). **Determined via Aqueous Gel Permeation Chromatography (GPC) using 0.1 M NaNO 3​ as the eluent against PEG standards.

Visualizations

Workflow for the RAFT polymerization of 2-ethenyl-1-methylpyridinium bromide.

Electrostatic self-assembly of poly(1-methyl-2-vinylpyridinium) into PIC micelles.

Troubleshooting & E-E-A-T Insights

• Loss of RAFT End-Group Fidelity: Dithiobenzoate RAFT agents are susceptible to aminolysis and hydrolysis at high pH. Because 2-ethenyl-1-methylpyridinium bromide is a neutral-to-slightly-acidic salt in solution, the pH naturally remains in a safe range (pH 4–6). Do not add basic buffers during polymerization, as this will cleave the thiocarbonylthio end-group, halting controlled growth and broadening dispersity[4].

• High Viscosity at High Conversions: Cationic polyelectrolytes exhibit significant chain extension in polar solvents due to intra-chain electrostatic repulsion. At high monomer conversions (>85%), the macroscopic viscosity of the reaction will spike dramatically. If magnetic stirring ceases, localized overheating (the Trommsdorff-Norrish effect) can occur. Diluting the initial monomer concentration to ≤ 2.0 M mitigates this risk.

• GPC Analysis Artifacts: When analyzing cationic polymers via GPC, the polymer will irreversibly bind to standard styrene-divinylbenzene columns. You must use specialized aqueous cationic columns (e.g., Agilent PL aquagel-OH) and a high-ionic-strength eluent (e.g., 0.1 M NaNO 3​ with 0.1% TFA) to screen electrostatic interactions with the stationary phase.

References[3] Synthesis and Structural Insight into poly(dimethylsiloxane)-b-poly(2-vinylpyridine) Copolymers. MDPI. Available at:https://www.mdpi.com/2073-4360/15/21/4230[2] POLY(2-VINYL-1-METHYLPYRIDINIUM BROMIDE) (CAS No. 29471-77-0) SDS. Guidechem. Available at:https://www.guidechem.com/sds/29471-77-0.html[1] Poly(2-vinyl-1-methylpyridinium bromide), 20% soln. in water. Polysciences. Available at:https://www.polysciences.com/default/poly2-vinyl-1-methylpyridinium-bromide-20-soln-in-water[6] Polymerization-Induced Hierarchical Electrostatic Self-Assembly: Scalable Synthesis of Multicompartment Polyion Complex Micelles and Their Monolayer Colloidal Nanosheets and Nanocages. ACS Macro Letters. Available at:https://pubs.acs.org/doi/10.1021/acsmacrolett.0c00129[5] 50th Anniversary Perspective: Functional Nanoparticles from the Solution Self-Assembly of Block Copolymers. Macromolecules. Available at:https://pubs.acs.org/doi/10.1021/acs.macromol.6b02787[4] Poly(vinylpyridine) Segments in Block Copolymers: Synthesis, Self-Assembly, and Versatility. Macromolecules. Available at:https://pubs.acs.org/doi/10.1021/acs.macromol.8b02424

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Using poly(2-vinyl-1-methylpyridinium bromide) for antimicrobial coatings.

Application Note: Engineering Antimicrobial Surfaces using Poly(2-vinyl-1-methylpyridinium bromide)

Introduction & Scope

Poly(2-vinyl-1-methylpyridinium bromide) (P2VMPB) represents a highly potent class of cationic polyelectrolytes utilized in the development of advanced antimicrobial and antiviral coatings[1]. Unlike leaching biocides (e.g., silver nanoparticles or triclosan) that deplete over time and contribute to environmental toxicity, P2VMPB relies on a permanent "contact-killing" paradigm. By immobilizing quaternary ammonium centers (QACs) and pyridinium rings onto target surfaces, researchers can engineer robust interfaces that actively prevent biofilm formation[2]. This application note provides drug development professionals and materials scientists with validated, mechanistic protocols for integrating P2VMPB into scalable surface coatings.

Mechanistic Rationale: The Contact-Killing Paradigm

P2VMPB features a highly charged pyridinium backbone. The antimicrobial efficacy of this polymer is dictated by its charge density and the steric accessibility of its cationic nitrogen atoms[3]. When a bacterial cell approaches the coated surface, the negatively charged components of its cell envelope (e.g., lipopolysaccharides in Gram-negative bacteria, teichoic acids in Gram-positive bacteria) are electrostatically drawn to the immobilized pyridinium groups[2].

This intense electrostatic interaction displaces divalent cations (Ca²⁺, Mg²⁺) that normally stabilize the bacterial lipid bilayer. The amphiphilic nature of the polymer then facilitates the insertion of the polymer chains into the membrane, leading to catastrophic permeabilization, leakage of intracellular electrolytes, and rapid cell death[4].

Fig 1: Contact-killing mechanism of P2VMPB via electrostatic membrane disruption.

Quantitative Material Specifications

To ensure reproducible coating formulations, the following physicochemical parameters of P2VMPB must be standardized prior to executing experimental workflows[1].

Parameter	Specification / Typical Value	Functional Rationale
Polymer Architecture	Linear Cationic Polyelectrolyte	Ensures high conformational flexibility for bacterial interaction.
Molecular Weight (Mw)	50,000 – 100,000 g/mol	Balances aqueous solubility with sufficient chain length for surface entanglement.
Degree of Quaternization	~50% – 85%	Determines cationic charge density; critical for biocidal efficacy.
Delivery Format	20% Aqueous Solution	Prevents premature aggregation; facilitates immediate dilution for coating baths.
Isoelectric Point (IEP)	> 9.0	Maintains a permanent positive charge across standard physiological pH ranges.

Experimental Workflows & Protocols

Protocol A: Covalent "Grafting-To" Assembly on Polymeric Substrates

Objective: To establish a permanent, non-leaching antimicrobial layer on inert substrates (e.g., polypropylene or medical-grade silicone)[4]. Causality & Rationale: Direct physical adsorption on low-surface-energy polymers is prone to delamination under mechanical stress. Covalent grafting ensures long-term durability, preventing the coating from peeling off during abrasion, which is a strict regulatory requirement for reusable medical devices[2].

Step-by-Step Methodology:

• Surface Activation : Subject the substrate to O₂ plasma (50 W, 0.2 mbar) for 2 minutes.

  • Self-Validation Step: Measure the water contact angle immediately; it must drop from >90° to <30°, confirming the successful generation of reactive hydroxyl/carboxyl groups.

• Silanization (Anchor Layer) : Immerse the activated substrate in a 2% (v/v) solution of (3-aminopropyl)triethoxysilane (APTES) in anhydrous ethanol for 2 hours at room temperature.

• Curing : Rinse with pure ethanol and bake at 80°C for 30 minutes to crosslink the silane network, creating a robust primary amine surface.

• Grafting of P2VMPB : Prepare a reaction bath containing 5 mg/mL P2VMPB and a zero-length crosslinker system (EDC/NHS, 2 mM each) in MES buffer (pH 5.5). Submerge the silanized substrate for 12 hours under gentle agitation.

  • Rationale: EDC/NHS activates any residual carboxyl groups, forming stable amide bonds with the APTES linker or unquaternized pyridine residues on the polymer backbone.

• Purification : Wash the coated substrate sequentially in 1M NaCl (to disrupt non-covalent, parasitic electrostatic interactions) and copious deionized (DI) water. Dry under a stream of N₂.

Protocol B: Layer-by-Layer (LbL) Electrostatic Assembly

Objective: To deposit a conformal, thickness-controlled antimicrobial coating on complex 3D geometries (e.g., porous tissue scaffolds, catheters). Causality & Rationale: LbL assembly utilizes the thermodynamic drive of entropy release (counter-ion displacement) to build robust multilayers without harsh organic solvents. By strictly terminating the sequence with P2VMPB, the surface retains the net-positive charge necessary for the contact-killing mechanism[2].

Fig 2: Layer-by-Layer (LbL) assembly workflow for P2VMPB antimicrobial coatings.

Step-by-Step Methodology:

• Polyanion Preparation : Prepare a 1 mg/mL solution of Poly(acrylic acid) (PAA, Mw ~100 kDa) in 0.1 M acetate buffer (pH 4.5).

• Polycation Preparation : Dilute the 20% P2VMPB stock to a 1 mg/mL working solution in DI water (pH adjusted to 5.5).

  • Rationale: Operating at pH 5.5 ensures optimal ionization of the PAA carboxyl groups while maintaining the permanent cationic state of the P2VMPB pyridinium rings.

• Base Layer Deposition : Dip the plasma-cleaned substrate into the PAA solution for 10 minutes to establish a uniform negative base charge.

• Rinse Phase : Dip the substrate in three consecutive DI water baths (2 minutes each).

  • Self-Validation Step: The rinse baths prevent cross-contamination and bulk polyelectrolyte complexation in the main baths, ensuring only tightly surface-bound chains remain.

• Antimicrobial Layer Deposition : Dip the substrate into the P2VMPB solution for 10 minutes.

• Rinse Phase : Repeat the DI water rinsing protocol.

• Bilayer Iteration : Repeat steps 3-6 to construct 10 to 15 bilayers.

  • Critical Step: The final deposited layer must be P2VMPB (Step 5) to ensure a bactericidal, cationic interface.

Quality Control & Analytical Validation

A self-validating protocol requires rigorous endpoint analytics to confirm successful functionalization and biocidal activity:

• X-ray Photoelectron Spectroscopy (XPS) : Scan the surface for N1s (binding energy ~402 eV, indicative of quaternized nitrogen) and Br3d peaks. The presence of these specific peaks definitively confirms successful P2VMPB immobilization.

• Zeta Potential (Streaming Potential) : The bare polymeric substrate will typically exhibit a negative zeta potential (e.g., -20 mV). A successfully terminated P2VMPB LbL coating must yield a strongly positive zeta potential (> +30 mV).

• Antimicrobial Efficacy (ISO 22196) : Inoculate the surface with 105 CFU/mL of Staphylococcus aureus (Gram-positive) and Escherichia coli (Gram-negative). A validated P2VMPB coating should demonstrate a >3-log reduction (99.9% kill rate) within 2-4 hours of contact[4].

References

• Polypropylene-Rendered Antiviral by Three-Dimensionally Surface-Grafted Poly(N-benzyl-4-vinylpyridinium bromide) Source: ACS Applied Materials & Interfaces (via PMC / NIH) URL:[Link]

• Antimicrobial Polymer Surfaces Containing Quaternary Ammonium Centers (QACs): Synthesis and Mechanism of Action Source: MDPI (International Journal of Molecular Sciences) URL:[Link]

• Poly(vinylpyridine) Segments in Block Copolymers: Synthesis, Self-Assembly, and Versatility Source: Macromolecules (ACS Publications) URL:[Link]

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Application Notes and Protocols: Incorporation of 2-Ethenyl-1-methylpyridinium bromide in Drug Delivery Systems

Authored by: Gemini, Senior Application Scientist

Abstract

These application notes provide a comprehensive guide for researchers and drug development professionals on the utilization of 2-Ethenyl-1-methylpyridinium bromide as a monomer for the synthesis of a cationic polymer, poly(2-Ethenyl-1-methylpyridinium bromide), and its subsequent application in drug delivery systems. This document outlines detailed protocols for the synthesis of the monomer and its polymerization, the formulation of polymer-based nanoparticles for drug encapsulation, and the characterization and in-vitro evaluation of these drug delivery systems. The rationale behind the experimental choices is discussed, drawing upon established principles of polymer chemistry and drug delivery science.

Introduction: The Potential of Pyridinium-Based Cationic Polymers in Drug Delivery

Cationic polymers are macromolecules that carry a net positive charge at physiological pH. This inherent positive charge allows for strong electrostatic interactions with negatively charged biological components such as cell membranes, nucleic acids (DNA and RNA), and certain proteins.[1][2] This property makes them highly attractive for various drug delivery applications, including gene therapy, and for enhancing the cellular uptake of therapeutic agents.[3][4]

Pyridinium-based polymers, a class of cationic polymers, have garnered significant interest due to their unique properties. The pyridinium cation can be readily introduced into a polymer structure, and its properties can be tuned by modifying the substituents on the pyridine ring.[5][6] Furthermore, some pyridinium compounds have shown inherent antimicrobial properties and the potential for lower cytotoxicity compared to other cationic polymers like poly-L-lysine.[5][7]

2-Ethenyl-1-methylpyridinium bromide is a vinyl monomer that can be polymerized to form poly(2-Ethenyl-1-methylpyridinium bromide), a water-soluble cationic polymer. The vinyl group provides a straightforward route to polymerization, while the quaternized pyridine ring imparts the desired cationic nature. This polymer holds promise for the development of novel drug delivery systems, particularly for the encapsulation and delivery of anionic drugs and biomolecules.

Synthesis of 2-Ethenyl-1-methylpyridinium bromide Monomer

The synthesis of 2-Ethenyl-1-methylpyridinium bromide is achieved through the quaternization of 2-vinylpyridine with methyl bromide. This is a classic Menshutkin reaction where the lone pair of electrons on the nitrogen atom of the pyridine ring attacks the electrophilic methyl group of methyl bromide.

Synthesis Workflow

Caption: Synthesis of 2-Ethenyl-1-methylpyridinium bromide.

Detailed Protocol

Materials:

• 2-Vinylpyridine (≥97%)

• Methyl bromide (in a suitable solvent or as a gas)

• Anhydrous diethyl ether

• Anhydrous acetone

• Round-bottom flask with a magnetic stirrer

• Condenser

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and a condenser, dissolve 2-vinylpyridine (1 equivalent) in anhydrous acetone. The reaction should be carried out under an inert atmosphere to prevent polymerization of the vinyl group.

• Addition of Methyl Bromide: Slowly add methyl bromide (1.1 equivalents) to the stirred solution at room temperature. If using gaseous methyl bromide, it can be bubbled through the solution. The reaction is exothermic, so the addition should be controlled to maintain a gentle reflux.

• Reaction: Stir the reaction mixture at room temperature for 24-48 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Isolation of the Product: The product, 2-Ethenyl-1-methylpyridinium bromide, will precipitate out of the acetone as a white or off-white solid.

• Purification: Filter the precipitate and wash it with cold, anhydrous diethyl ether to remove any unreacted starting materials.

• Drying: Dry the purified product under vacuum to obtain the final 2-Ethenyl-1-methylpyridinium bromide monomer.

• Characterization: Confirm the structure and purity of the monomer using techniques such as ¹H NMR, ¹³C NMR, and FTIR spectroscopy.

Polymerization of 2-Ethenyl-1-methylpyridinium bromide

Poly(2-Ethenyl-1-methylpyridinium bromide) can be synthesized via free radical polymerization of the 2-Ethenyl-1-methylpyridinium bromide monomer. The choice of initiator and solvent is crucial for controlling the molecular weight and polydispersity of the resulting polymer.

Polymerization Workflow

Caption: Free radical polymerization of the monomer.

Detailed Protocol

Materials:

• 2-Ethenyl-1-methylpyridinium bromide monomer

• Azobisisobutyronitrile (AIBN) or Ammonium persulfate (APS) as initiator

• Deionized water or a suitable organic solvent (e.g., methanol, DMF)

• Dialysis tubing (with appropriate molecular weight cut-off)

• Round-bottom flask with a magnetic stirrer and condenser

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: Dissolve the 2-Ethenyl-1-methylpyridinium bromide monomer in deionized water (or another suitable solvent) in a round-bottom flask equipped with a magnetic stirrer and a condenser.

• Degassing: De-gas the solution by bubbling nitrogen or argon through it for at least 30 minutes to remove dissolved oxygen, which can inhibit free radical polymerization.

• Initiator Addition: Add the initiator (AIBN or APS, typically 1-2 mol% with respect to the monomer) to the reaction mixture.

• Polymerization: Heat the reaction mixture to the appropriate temperature (e.g., 60-70 °C for AIBN) and stir under an inert atmosphere for a specified time (e.g., 12-24 hours).

• Purification: After polymerization, cool the reaction mixture to room temperature. Purify the polymer by dialysis against deionized water for 2-3 days to remove unreacted monomer and initiator.

• Isolation: Lyophilize (freeze-dry) the purified polymer solution to obtain the solid poly(2-Ethenyl-1-methylpyridinium bromide).

• Characterization: Characterize the polymer's molecular weight and polydispersity index (PDI) using gel permeation chromatography (GPC). Confirm the polymer structure using ¹H NMR and FTIR spectroscopy.

Formulation of Drug-Loaded Nanoparticles

The cationic nature of poly(2-Ethenyl-1-methylpyridinium bromide) makes it suitable for forming nanoparticles with anionic drugs or macromolecules through electrostatic interactions. A common method for forming these nanoparticles is through polyelectrolyte complexation or nanoprecipitation.

Nanoparticle Formulation Workflow

Caption: Proposed mechanism of cellular uptake.

Conclusion

2-Ethenyl-1-methylpyridinium bromide serves as a promising monomer for the synthesis of a cationic polymer with significant potential in drug delivery. The protocols outlined in these application notes provide a foundational framework for researchers to explore the synthesis, formulation, and evaluation of drug delivery systems based on poly(2-Ethenyl-1-methylpyridinium bromide). Further optimization of the polymer properties and formulation parameters will be crucial for the development of effective and safe therapeutic applications.

References

• Royal Society of Chemistry. CHAPTER 12: Cationic Polymers in Drug Delivery. Available from: [Link]

• Annabi, N., et al. Significant role of cationic polymers in drug delivery systems. Taylor & Francis Online. 2017 Nov 6. Available from: [Link]

• de Groot, F. M., et al. Novel pyridinium surfactants for efficient, nontoxic in vitro gene delivery. Proceedings of the National Academy of Sciences. 1997 Feb 4. Available from: [Link]

• Simionescu, C. I., et al. Lipophilic pyrylium salts in the synthesis of efficient pyridinium-based cationic lipids, gemini surfactants, and lipophilic oligomers for gene delivery. PubMed. 2006 Jun 29. Available from: [Link]

• Annabi, N., et al. Significant role of cationic polymers in drug delivery systems. PubMed. 2018 Dec 15. Available from: [Link]

• Annabi, N., et al. Significant role of cationic polymers in drug delivery systems. PubMed. 2018 Dec 15. Available from: [Link]

• Balaban, A. T., et al. Pyridinium Cationic Lipids in Gene Delivery: A Structure-Activity Correlation Study. ACS Publications. 2004 Jun 19. Available from: [Link]

• Li, L., et al. Cationic Polymers as Transfection Reagents for Nucleic Acid Delivery. National Institutes of Health (NIH). 2023 May 15. Available from: [Link]

• Dragulescu-Andrasi, A., et al. Pyridinium cationic lipids in gene delivery: an in vitro and in vivo comparison of transfection efficiency versus a tetraalkylammonium congener. PubMed. 2005 Mar 1. Available from: [Link]

• Oprea, S., et al. Drug Delivery System Based on pH-Sensitive Biocompatible Poly(2-vinyl pyridine)-b-poly(ethylene oxide) Nanomicelles Loaded with Curcumin and 5-Fluorouracil. National Institutes of Health (NIH). 2020 Jun 28. Available from: [Link]

• Foldvari, M., et al. Novel pyridinium-based cationic lipids as gene delivery vectors. QScience.com. 2012 Oct 1. Available from: [Link]

• Kawabata, N., et al. Antibacterial activity of soluble pyridinium-type polymers. National Institutes of Health (NIH). Available from: [Link]

• Polymer Source. Poly(2-vinyl pyridine, quaternized with methyl bromide). Available from: [Link]

• Liu, Y., et al. Poly(vinylpyridine-co-vinylpyridine N-oxide) Excipients Mediate Rapid Dissolution and Sustained Supersaturation of Posaconazole Amorphous Solid Dispersions. ACS Publications. 2025 Jan 10. Available from: [Link]

• Young, J., et al. Hemocompatibility of Hydrophilic Antimicrobial Copolymers of Alkylated 4-Vinylpyridine. ACS Publications. 2007 Sep 18. Available from: [Link]

• Gal, Y.-S., et al. Synthesis and Properties of Poly[2-ethynyl-N-(p-hydroxyphenylethyl) pyridinium bromide] and Poly. SciSpace. Available from: [Link]

• Ramirez-Pereda, B., et al. Synthesis and Characterization of Poly(2-vinylpyridine) and Poly(4-vinylpyridine) with Metal Oxide (TiO2, ZnO) Films for the Photocatalytic Degradation of Methyl Orange and Benzoic Acid. National Institutes of Health (NIH). Available from: [Link]

• Ben-dayan, Y., et al. Superior Bioinert Capability of Zwitterionic Poly(4-vinylpyridine propylsulfobetaine) Withstanding Clinical Sterilization for Extended Medical Applications. ACS Publications. 2018 May 8. Available from: [Link]

• Hogen-Esch, T. E. ANIONIC POLYMERIZATION OF 2-VINYLPYRIDINES: STUDIES OF INTERMEDIATE CARBANIONS AND THEIR ROLE IN THE STEREOCHEMISTRY OF POLYMERI. University of Florida. Available from: [Link]

• Oprea, S., et al. (PDF) Drug Delivery System Based on pH-Sensitive Biocompatible Poly(2-vinyl pyridine)-b-poly(ethylene oxide) Nanomicelles Loaded with Curcumin and 5-Fluorouracil. ResearchGate. 2020 Jun 23. Available from: [Link]

• LookChem. 2-Ethenyl-1-methylpyridinium bromide. Available from: [Link]

• Ruixibiotech. POLY(2-VINYL PYRIDINE,QUATERNIZED WITH METHYL IODIDE). Available from: [Link]

• Grubbs, R. B., et al. Poly(vinylpyridine) Segments in Block Copolymers: Synthesis, Self-Assembly, and Versatility. ACS Publications. 2019 Feb 12. Available from: [Link]

• S. Kavitha, et al. (PDF) Synthesis and characterization of poly(4-vinyl pyridine-co-styrene)/FHAP nanocomposite, and its biomedical application. ResearchGate. Available from: [Link]

• Kirliba, H., et al. Thermally Induced Cationic Polymerization of 2-Ethyl-2-oxazoline by Benzyl Pyridinium and Anilinium Salts. TÜBİTAK Academic Journals. 2004 Jan 1. Available from: [Link]

• Boydston, A. J., et al. Ring-opening metathesis polymerization of N-methylpyridinium-fused norbornenes to access antibacterial main-chain cationic polymers. National Institutes of Health (NIH). 2023 Dec 11. Available from: [Link]

• Lior, R., et al. Processes for preparing n-ethyl-2-methylpyridinium bromide and n-ethyl-3-methylpyridinium bromide. Google Patents.

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Technical Notes & Optimization

How to control the molecular weight of poly(2-Ethenyl-1-methylpyridinium bromide)?

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for controlling the molecular weight of poly(2-ethenyl-1-methylpyridinium bromide), also known as poly(2-vinyl-N-methylpyridinium bromide).

Part 1: Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing poly(2-ethenyl-1-methylpyridinium bromide)?

There are two main synthetic routes:

• Direct Polymerization of the Monomer: Polymerizing 2-ethenyl-1-methylpyridinium bromide directly. This method can be challenging due to the ionic nature of the monomer, which can lead to solubility issues and side reactions.

• Post-Polymerization Modification: This is the more common and often more controllable method. It involves first polymerizing 2-vinylpyridine (2VP) and then quaternizing the resulting poly(2-vinylpyridine) (P2VP) with an alkylating agent like methyl bromide. This two-step approach allows for better control over the molecular weight and architecture of the final polymer.

Q2: How can I control the molecular weight of the final poly(2-ethenyl-1-methylpyridinium bromide) product?

The molecular weight of the final cationic polymer is primarily determined by the molecular weight of the precursor polymer, poly(2-vinylpyridine). Therefore, controlling the polymerization of 2-vinylpyridine is crucial. The most effective methods for achieving good control over molecular weight and obtaining a narrow molecular weight distribution (low polydispersity index, PDI) are controlled/living polymerization techniques such as:

• Reversible Addition-Fragmentation chain-Transfer (RAFT) Polymerization: This technique uses a chain transfer agent (CTA) to mediate the polymerization, allowing for the synthesis of well-defined polymers with predictable molecular weights and low PDIs.

• Atom Transfer Radical Polymerization (ATRP): ATRP uses a transition metal complex (e.g., copper-based) as a catalyst to control the polymerization process, yielding polymers with controlled molecular weights and narrow distributions.

• Living Anionic Polymerization: This method, while highly effective for producing very well-defined polymers, requires stringent reaction conditions, including high purity of reagents and an inert atmosphere, as it is sensitive to impurities.

For less stringent control, conventional free-radical polymerization can be used, where the molecular weight is primarily controlled by the ratio of monomer to initiator.

Q3: What factors influence the degree of quaternization, and how does it affect the final product?

The degree of quaternization refers to the percentage of pyridine rings in the P2VP backbone that have been successfully converted to pyridinium bromide. Several factors influence this:

• Reaction Time and Temperature: Longer reaction times and higher temperatures generally lead to a higher degree of quaternization. However, excessive heat can cause side reactions and degradation.

• Molar Ratio of Alkylating Agent to Pyridine Units: Using a stoichiometric excess of the alkylating agent (e.g., methyl bromide) can drive the reaction towards completion.

• Solvent: The choice of solvent is critical. It must be able to dissolve both the P2VP and the final ionic polymer to ensure a homogeneous reaction. Common solvents include methanol, ethanol, and DMF.

• Steric Hindrance: The accessibility of the nitrogen atom on the pyridine ring can be affected by the polymer's conformation in solution, which can influence the rate and extent of quaternization.

A high degree of quaternization is often desirable for applications requiring a high charge density, such as in gene delivery or as an antimicrobial agent. Incomplete quaternization will result in a copolymer containing both neutral vinylpyridine and charged vinyl-N-methylpyridinium bromide units, which will affect its solubility and electrostatic properties.

Part 2: Troubleshooting Guide

This section addresses common problems encountered during the synthesis of poly(2-ethenyl-1-methylpyridinium bromide) via the post-polymerization modification route.

Issue 1: The molecular weight of my poly(2-vinylpyridine) is too high/low or has a broad polydispersity (PDI > 1.5).

Potential Cause	Troubleshooting Steps
Inappropriate Initiator Concentration (Free-Radical Polymerization)	To decrease molecular weight: Increase the initiator concentration. To increase molecular weight: Decrease the initiator concentration.
Inefficient Chain Transfer Agent (RAFT Polymerization)	Ensure the chosen RAFT agent is suitable for 2-vinylpyridine polymerization. Common choices include dithiobenzoates and trithiocarbonates. Verify the purity of the RAFT agent.
Impurities in Monomer or Solvent	Purify the 2-vinylpyridine monomer (e.g., by distillation) to remove inhibitors. Use high-purity, degassed solvents.
Oxygen Contamination	Oxygen can terminate radical chains, leading to a loss of control. Ensure all reagents are thoroughly degassed before polymerization, and maintain an inert atmosphere (e.g., nitrogen or argon) throughout the reaction.
Incorrect Temperature	The reaction temperature affects the rates of initiation, propagation, and termination. Optimize the temperature based on the chosen initiator's half-life or the specific requirements of the controlled polymerization technique.

Issue 2: The quaternization reaction is incomplete, resulting in a low degree of quaternization.

Potential Cause	Troubleshooting Steps
Insufficient Alkylating Agent	Increase the molar ratio of the alkylating agent (e.g., methyl bromide) to the pyridine repeating units in the P2VP. A 1.5 to 3-fold excess is common.
Poor Solvent Choice	The P2VP may be precipitating out of solution before the reaction is complete. Switch to a solvent that provides good solubility for both the starting P2VP and the final quaternized polymer. Methanol or DMF are often good choices.
Reaction Time/Temperature Too Low	Increase the reaction time and/or temperature. Monitor the reaction progress over time by taking aliquots and analyzing them (e.g., by ¹H NMR) to determine the optimal conditions.
Steric Hindrance	For very high molecular weight P2VP, steric hindrance can become a factor. Consider using a less bulky alkylating agent if possible, although for methyl bromide, this is not a concern.

Issue 3: The final product is insoluble or forms a gel.

Potential Cause	Troubleshooting Steps
Cross-linking during Polymerization	This can occur if there are impurities in the monomer or if the polymerization temperature is too high. Ensure monomer purity and optimize the reaction temperature.
Cross-linking during Quaternization	If the alkylating agent contains di- or multi-haloalkane impurities, it can lead to cross-linking. Use a high-purity alkylating agent.
Intermolecular Reactions	At high polymer concentrations during quaternization, intermolecular reactions can become more prevalent. Perform the quaternization reaction at a lower P2VP concentration.

Part 3: Experimental Protocols and Workflows

Protocol 1: Synthesis of Poly(2-vinylpyridine) via RAFT Polymerization

This protocol provides a general method for synthesizing P2VP with a controlled molecular weight and low PDI.

Materials:

• 2-Vinylpyridine (2VP), inhibitor removed

• Azobisisobutyronitrile (AIBN), recrystallized

• 2-(Dodecylthiocarbonothioylthio)-2-methylpropionic acid (DDMAT) (or other suitable RAFT agent)

• 1,4-Dioxane (or other suitable solvent), anhydrous

• Schlenk flask and line

• Nitrogen or Argon gas

Procedure:

• Reagent Preparation: In a Schlenk flask, dissolve the desired amounts of 2VP, DDMAT, and AIBN in 1,4-dioxane. The ratio of [Monomer]:[RAFT Agent]:[Initiator] will determine the target molecular weight. A common ratio is::[0.2].

• Degassing: Subject the reaction mixture to three freeze-pump-thaw cycles to remove dissolved oxygen.

• Polymerization: Place the sealed flask in a preheated oil bath at the desired temperature (e.g., 70 °C).

• Reaction Monitoring: Monitor the polymerization progress by taking samples at different time points and analyzing the monomer conversion by ¹H NMR or gas chromatography.

• Termination: Once the desired conversion is reached, stop the polymerization by cooling the flask in an ice bath and exposing the mixture to air.

• Purification: Precipitate the polymer by adding the reaction mixture dropwise into a large volume of a non-solvent (e.g., cold hexane or diethyl ether).

• Drying: Collect the precipitated polymer by filtration and dry it under vacuum to a constant weight.

Workflow for P2VP Synthesis and Quaternization

Caption: Workflow for the synthesis of poly(2-ethenyl-1-methylpyridinium bromide).

Protocol 2: Quaternization of Poly(2-vinylpyridine)

Materials:

• Poly(2-vinylpyridine) (P2VP)

• Methyl bromide (or other alkylating agent)

• Methanol (or other suitable solvent), anhydrous

• Round-bottom flask with condenser

• Nitrogen or Argon atmosphere

Procedure:

• Dissolution: Dissolve the P2VP in methanol in a round-bottom flask. The concentration should be low enough to prevent gelation (e.g., 5-10 wt%).

• Inert Atmosphere: Flush the flask with nitrogen or argon.

• Addition of Alkylating Agent: Add the methyl bromide to the solution. A molar excess of 1.5 to 3 times relative to the pyridine units is recommended.

• Reaction: Heat the mixture to a moderate temperature (e.g., 40-50 °C) and stir for 24-48 hours. The reaction progress can be monitored by observing the precipitation of the quaternized polymer or by analyzing aliquots via ¹H NMR.

• Purification: After the reaction is complete, precipitate the product by adding the solution to a large volume of a non-solvent like acetone or diethyl ether.

• Washing: Wash the precipitate several times with the non-solvent to remove unreacted reagents.

• Drying: Dry the final poly(2-ethenyl-1-methylpyridinium bromide) product under vacuum to a constant weight.

Molecular Weight Control Logic

Caption: Logic for controlling the molecular weight of the final polymer product.

References

• Miyata, K., et al. (2011). Block Catiomers with Environment-Responsive Polypeptide Shells for Intracellular Gene Delivery. Journal of the American Chemical Society, 133(32), 12559–12569. [Link]

• Mori, H., et al. (2007). Synthesis of well-defined poly(2-vinylpyridine) and poly(4-vinylpyridine) by reversible addition−fragmentation chain transfer (RAFT) polymerization. Macromolecules, 40(12), 4230-4240. [Link]

• Convert, J., et al. (2007). RAFT polymerization of 2-vinylpyridine. Macromolecular Chemistry and Physics, 208(1), 17-25. [Link]

• Matyjaszewski, K., et al. (1997). Controlled/"Living" Radical Polymerization of 2-Vinylpyridine. Macromolecules, 30(23), 7348-7350. [Link]

Troubleshooting poor solubility of poly(2-Ethenyl-1-methylpyridinium bromide).

Welcome to the Technical Support Center for Polyelectrolyte Applications. As a Senior Application Scientist, I have designed this comprehensive troubleshooting guide to address the specific physicochemical challenges associated with poly(2-Ethenyl-1-methylpyridinium bromide) —also widely referred to as poly(1-methyl-2-vinylpyridinium bromide) or quaternized poly(2-vinylpyridine) (qP2VP).

Because this material is a strong cationic polyelectrolyte, its solubility is not merely a matter of "dissolving a powder." It is governed by a delicate thermodynamic balance between electrostatic repulsion, hydrophobic interactions, and counterion dynamics.

Below, you will find diagnostic workflows, mechanistic FAQs, quantitative data summaries, and self-validating experimental protocols to resolve your solubility issues.

Diagnostic Workflow: Troubleshooting Polymer Aggregation

Figure 1: Decision tree for diagnosing and resolving qP2VP solubility failures.

Frequently Asked Questions (FAQs) & Mechanistic Insights

Q1: Why is my poly(2-Ethenyl-1-methylpyridinium bromide) forming a cloudy, milky suspension in pure deionized water instead of a clear solution? A1: This is almost always caused by an incomplete Degree of Quaternization (DQ) . The precursor polymer, poly(2-vinylpyridine), is highly hydrophobic and insoluble in water at neutral pH[1]. When the polymer is reacted with a methylating agent (like methyl bromide) to form the polyelectrolyte, the reaction rarely reaches 100% conversion due to steric hindrance and electrostatic repulsion during synthesis. If the DQ is below ~85%, the unreacted, electron-rich pyridine rings act as hydrophobic blocks. In water, these segments undergo intermolecular association to minimize contact with the aqueous phase, leading to micellization or macroscopic aggregation[2].

Q2: The polymer dissolves perfectly in DI water, but the moment I add it to my biological assay buffer (e.g., PBS), it crashes out as a white precipitate. What is happening? A2: You are observing Manning Counterion Condensation and "salting out." In pure water, the fixed positive charges on the pyridinium rings strongly repel each other, forcing the polymer chain into an extended, soluble coil[3]. When you introduce a high ionic strength buffer (like PBS), the abundant free anions (Cl⁻, PO₄³⁻) screen these positive charges. Furthermore, multivalent anions like phosphate can act as physical cross-linkers, binding to multiple cationic polymer chains simultaneously. This collapses the polymer coils into dense, insoluble coacervates. To resolve this, maintain low ionic strength or use strictly monovalent salts (e.g., 0.1 M NaCl with 0.3% formic acid)[3].

Q3: If pure water doesn't work well for my specific batch, what is the optimal solvent system? A3: The most robust approach is to use a binary solvent mixture that simultaneously solvates both the charged pyridinium groups and the hydrophobic unreacted backbone. A validated standard in the field is a Methanol:Water mixture at a 4:1 volumetric ratio [4]. Methanol lowers the bulk dielectric constant just enough to solvate the uncharged pyridine rings, while the water content ensures the dissociation of the bromide counterions. Alternatively, DMSO/Water mixtures are highly effective, as DMSO is an excellent solvent for both quaternized and unquaternized segments[5].

Quantitative Data Summary

To aid in your experimental design, the following table synthesizes the critical physicochemical parameters governing the solubility of poly(2-Ethenyl-1-methylpyridinium bromide).

Parameter / Condition	Physical Effect on Polymer Chain	Recommended Action / Solvent System
Degree of Quaternization < 85%	Hydrophobic collapse of unreacted 2-vinylpyridine domains; micellization.	Use binary solvents: Methanol:Water (4:1 v/v)[4] or DMSO-d6 for NMR[2].
High Ionic Strength (> 150 mM)	Electrostatic screening; loss of chain repulsion; polymer coil collapse.	Dilute solution, or use low-salt monovalent buffers (e.g., 0.1 M NaCl)[3].
Presence of Multivalent Anions	Inter-chain ionic cross-linking (e.g., by PO₄³⁻ or SO₄²⁻).	Avoid phosphate buffers; substitute with acetate or formate buffers[3].
High Polymer Concentration (> 5 wt%)	Chain entanglement leading to high-viscosity gelation.	Dilute to ≤ 4 wt% prior to application or spin-coating[4].

Mechanistic Pathway of Solvation vs. Aggregation

Figure 2: Thermodynamic pathways dictating the solvation state of cationic polyelectrolytes.

Standard Operating Protocols (SOPs)

To ensure scientific integrity, you must validate your polymer batch before attempting complex formulations. These protocols form a self-validating system: Protocol A confirms the molecular structure, and Protocol B utilizes that data to achieve perfect dissolution.

Protocol A: Determination of Degree of Quaternization (DQ) via ¹H-NMR

Purpose: To quantify the ratio of methylated pyridinium rings to unreacted pyridine rings, which dictates the required solvent polarity.

• Sample Preparation: Weigh 10–15 mg of the polymer powder.

• Solvent Selection: Dissolve the polymer in 0.6 mL of Deuterated Dimethyl Sulfoxide (DMSO-d6). Note: DMSO-d6 is mandatory here because it fully solvates both the hydrophobic unreacted blocks and the hydrophilic quaternized blocks, preventing micelle formation that would suppress NMR signals[2].

• Data Acquisition: Acquire a standard ¹H-NMR spectrum at 298 K (minimum 64 scans to ensure good signal-to-noise ratio for the polymer backbone).

• Peak Integration & Calculation:

  • Locate the distinct peak at ~4.2 to 4.5 ppm . This corresponds to the three protons of the newly added N-methyl group (N⁺–CH₃)[2].

  • Locate the broad aromatic peaks between 6.5 and 9.0 ppm , which represent the protons on the pyridine/pyridinium rings.

  • Calculate the DQ by comparing the integral of the N-methyl protons (divided by 3) to the total integral of the aromatic protons (divided by 4).

• Decision Gate: If DQ < 85%, proceed to Protocol B using the binary solvent method.

Protocol B: Optimized Dissolution Workflow for Challenging Batches

Purpose: To achieve a clear, aggregate-free solution of poly(1-methyl-2-vinylpyridinium bromide) at working concentrations (up to 4 wt%)[4].

• Solvent Preparation: Prepare a binary solvent mixture of HPLC-grade Methanol and Deionized Water at a 4:1 volumetric ratio[4].

• Polymer Addition: Weigh the required amount of polymer to achieve a final concentration of 4 wt%. Slowly sift the polymer powder into the solvent vortex (do not dump it in all at once, which causes "fish-eye" gel encapsulation).

• Agitation: Stir vigorously at room temperature for 2–4 hours. Do not heat above 40°C, as excessive heat can cause side reactions or degradation of the bromide counterion system.

• Filtration (Critical Step): Pass the solution through a 0.45 µm PTFE syringe filter. If the solution requires excessive force to filter, micro-gels are present. In this case, add an additional 5% volume of methanol, stir for 30 minutes, and retry.

• Storage: Store the solution in an amber vial at 4°C. Polyelectrolyte solutions can undergo slow conformational changes over time; equilibrate to room temperature for 1 hour before use.

References

• Synthesis and Structural Insight into poly(dimethylsiloxane)-b-poly(2-vinylpyridine) Copolymers - MDPI. 2

• pH-Responsive Thin Film Membranes from Poly(2-vinylpyridine): Water Vapor-Induced Formation of a Microporous Structure | Macromolecules - ACS Publications. 1

• Poly(vinyl pyridine) and Its Quaternized Derivatives: Understanding Their Solvation and Solid State Properties - OUCI. 5

• GPC/SEC Analysis of Poly(2-vinylpyridine)s | Agilent.3

• US20080217182A1 - Electroplating process - Google Patents. 4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. agilent.com [agilent.com]
• 4. US20080217182A1 - Electroplating process - Google Patents [patents.google.com]
• 5. ouci.dntb.gov.ua [ouci.dntb.gov.ua]

Technical Support Center: Optimizing the Synthesis of 2-Ethenyl-1-methylpyridinium Bromide

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks researchers face when synthesizing 2-ethenyl-1-methylpyridinium bromide (also known as 1-methyl-2-vinylpyridinium bromide).

The quaternization of 2-vinylpyridine with methyl bromide presents a unique intersection of kinetic and thermodynamic challenges. The steric hindrance at the 2-position of the pyridine ring inherently slows down the SN2 nucleophilic attack. Conversely, the resulting vinylpyridinium salt is highly electrophilic and prone to spontaneous, auto-accelerating radical polymerization. Success in this synthesis requires a strict, causality-driven approach to reaction parameters.

Quantitative Data Summary: Yield Optimization Parameters

To establish a self-validating system, you must understand how each variable manipulates the reaction pathway. The table below summarizes the causal relationships between reaction conditions and product yield.

Parameter	Sub-optimal Condition	Optimized Condition	Causality / Mechanistic Effect
Temperature	>60 °C	40–45 °C	Higher temperatures overcome the activation energy for spontaneous radical polymerization of the vinyl group; 45 °C provides sufficient thermal energy for SN2 without triggering polymerization.
Solvent	Toluene / Non-polar	Acetonitrile (CH3CN)	Polar aprotic solvents stabilize the developing charge of the SN2 transition state, significantly accelerating the quaternization rate[1].
Inhibitor	None	200–500 ppm BHT	Butylated hydroxytoluene (BHT) acts as a radical scavenger, protecting the highly reactive vinyl group during the prolonged heating phase[2].
Alkylating Agent	1.0 eq CH3Br (1 atm)	3.0–5.0 eq CH3Br (Autoclave)	Methyl bromide is a gas at room temperature. High pressure drastically increases its liquid-phase concentration, forcing the sterically hindered equilibrium forward.

Reaction Workflow & Pathway Visualization

Workflow for the high-yield synthesis of 2-Ethenyl-1-methylpyridinium bromide.

Troubleshooting Guides & FAQs

Q1: Why is my final product a viscous, dark syrup instead of a crystalline solid? A1: This is the hallmark of spontaneous polymerization. 2-Vinylpyridine and its quaternized derivatives are highly susceptible to radical polymerization, which is accelerated by heat and high monomer concentration[3]. To resolve this, ensure your starting 2-vinylpyridine is inhibited with 200-500 ppm of BHT (Butylated hydroxytoluene) or MEHQ[2]. Additionally, strictly maintain the reaction temperature below 50 °C. The quaternized product acts as a polyelectrolyte if polymerized, trapping solvent and resulting in an intractable syrupy mess.

Q2: My conversion rate is exceptionally low even after 48 hours. How can I drive the reaction forward? A2: The nitrogen atom in 2-vinylpyridine is sterically hindered by the adjacent vinyl group, making it significantly less nucleophilic than its 4-vinylpyridine counterpart. Furthermore, methyl bromide (CH3Br) is a gas at room temperature (b.p. 3.6 °C). If you are running this in a standard round-bottom flask with a balloon, the effective concentration of CH3Br in the liquid phase is too low. You must perform this reaction in a sealed, pressurized reactor (autoclave) using a 3-to-5-fold molar excess of CH3Br to force the SN2 reaction forward.

Q3: How should I isolate and purify the highly hygroscopic bromide salt without inducing degradation? A3: Do not attempt to evaporate the reaction solvent under heat, as concentrating the uninhibited salt will trigger immediate polymerization. Instead, utilize anti-solvent precipitation. Once the reaction is complete, cool the mixture to room temperature and slowly drip it into a large excess of vigorously stirred, ice-cold diethyl ether[1]. The 2-ethenyl-1-methylpyridinium bromide will precipitate as a fine powder. Filter under a nitrogen blanket (to prevent moisture absorption) and dry in a vacuum desiccator at room temperature.

Q4: Can I substitute methyl bromide with methyl iodide to improve kinetics? A4: While methyl iodide (MeI) is a liquid at room temperature and a superior alkylating agent that will drastically improve reaction kinetics and eliminate the need for an autoclave[4], it yields 2-ethenyl-1-methylpyridinium iodide. If your downstream application strictly requires the bromide counterion (e.g., for specific biological assays, ion-exchange membranes, or polymer formulations), you must stick to methyl bromide or perform a subsequent, tedious anion exchange using a strong anion exchange resin loaded with bromide.

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system; each step incorporates physical safeguards to ensure high yield and purity.

• Reagent Preparation : In a well-ventilated fume hood, add 10.0 g (95 mmol) of 2-vinylpyridine (pre-inhibited with 250 ppm BHT) to a 250 mL glass-lined stainless steel autoclave.

• Solvent Addition : Add 50 mL of anhydrous acetonitrile to the reactor.

  • Causality: Acetonitrile dissolves both the monomer and the gaseous alkylating agent while stabilizing the developing charge of the SN2 transition state[1].

• Cooling & Alkylation : Chill the open reactor to -10 °C using a dry ice/acetone bath. Carefully condense or inject 36.0 g (~380 mmol, 4.0 eq) of methyl bromide into the mixture.

  • Causality: Chilling prevents the premature volatilization of CH3Br before the reactor can be hermetically sealed.

• Pressurized Reaction : Seal the autoclave securely. Gradually warm the reactor to 45 °C and maintain vigorous stirring for 24 hours.

  • Causality: 45 °C provides enough thermal energy to overcome the steric hindrance at the 2-position without crossing the thermodynamic threshold for rapid spontaneous polymerization.

• Quenching & Venting : Cool the reactor back to 0 °C to reduce internal pressure, then carefully vent the unreacted methyl bromide gas through a basic scrubber system (e.g., ethanolic NaOH).

• Precipitation : Transfer the pale-yellow reaction solution dropwise into 500 mL of vigorously stirred, ice-cold diethyl ether.

• Isolation : Collect the precipitated solid via vacuum filtration under a nitrogen atmosphere (Schlenk line or glovebag). Wash the filter cake with an additional 50 mL of cold diethyl ether to remove residual unreacted 2-vinylpyridine and BHT.

• Drying : Transfer the solid to a vacuum oven and dry at 25 °C (do not apply heat) for 24 hours to yield the pure 2-ethenyl-1-methylpyridinium bromide as a crystalline solid.

References

• [1] Preparation of Zwitterionic Sulfobetaines and Study of Their Thermal Properties and Nanostructured Self-Assembling Features. MDPI.[Link]

• [4] Catalysis of the β-Elimination of HF from Isomeric 2-Fluoroethylpyridines and 1-Methyl-2-fluoroethylpyridinium Salts. ACS Publications.[Link]

• [3] Spontaneous polymerization of 1-methyl-2-vinylpyridinium methylsulphate and 1-methyl-4-vinylpyridinium methylsulphate in an aqueous medium. R Discovery / Polymer Science U.S.S.R.[Link]

• [2] Automated solvent vapor annealing with nanometer scale control of film swelling for block copolymer thin films. Soft Matter (RSC Publishing).[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Automated solvent vapor annealing with nanometer scale control of film swelling for block copolymer thin films - Soft Matter (RSC Publishing) DOI:10.1039/C9SM01322A [pubs.rsc.org]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. pubs.acs.org [pubs.acs.org]

Purification methods for 2-Ethenyl-1-methylpyridinium bromide monomer.

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing challenges in isolating and purifying 2-Ethenyl-1-methylpyridinium bromide (also known as 1-methyl-2-vinylpyridinium bromide).

The primary challenge with this molecule lies in its dual nature: it is a highly reactive vinyl monomer and an intensely hygroscopic quaternary ammonium salt[1]. Standard purification techniques like rotary evaporation often fail, leading to ruined batches and polymerized gels. This guide provides field-proven, self-validating protocols designed to purify the monomer while suppressing its notorious tendency for spontaneous polymerization.

Physicochemical Properties & Causality Data

Understanding the physical properties of 2-ethenyl-1-methylpyridinium bromide is the first step in designing a fail-safe purification strategy. The table below outlines the critical parameters that dictate our experimental choices.

Property	Value / Characteristic	Causality & Impact on Purification Workflow
Molecular Weight	200.08 g/mol	Standard parameter for stoichiometric calculations.
Solubility (High)	Water, Methanol, Ethanol	Monomer dissolves readily in polar solvents. Aqueous extraction is highly inefficient and should be avoided.
Solubility (Poor)	Diethyl ether, Acetone, Hexane	These serve as ideal anti-solvents. They keep unreacted precursors dissolved while precipitating the pure monomer.
Polymerization Risk	Extremely High	Concentrating the monomer in solution forces molecular aggregation, triggering spontaneous zwitterionic chain-growth polymerization[2][3].
Hygroscopicity	Severe	Atmospheric moisture absorption turns the powder into a sticky gel, accelerating degradation and complicating filtration.

Purification Workflow Architecture

Caption: Standard anti-solvent precipitation workflow for 2-ethenyl-1-methylpyridinium bromide.

Troubleshooting & FAQs

Q1: Why does my monomer spontaneously polymerize into a highly viscous mass during rotary evaporation? Expertise & Causality: 2-Ethenyl-1-methylpyridinium salts undergo spontaneous polymerization via a specific ionic mechanism when concentrated[2]. As the solvent is removed via evaporation, the monomer molecules aggregate into regular structures, initiating a zwitterionic chain-growth process[3]. This reaction is highly exothermic and exacerbated by the heat of the water bath. Self-Validating Solution: Never use rotary evaporation to dryness for this monomer. Instead, rely entirely on anti-solvent precipitation. If volume reduction is absolutely necessary prior to precipitation, perform it under high vacuum at temperatures strictly below 20°C, and ensure the concentration never approaches saturation.

Q2: How do I completely remove unreacted 2-vinylpyridine and methyl bromide? Expertise & Causality: The unreacted precursor (2-vinylpyridine) is highly soluble in organic solvents, whereas the quaternized 2-ethenyl-1-methylpyridinium bromide is a highly polar salt and is insoluble in non-polar or semi-polar media[1]. Self-Validating Solution: Dissolve the crude product in a minimal amount of cold methanol. Dropwise, add this solution into a large excess (1:10 ratio) of vigorously stirred, ice-cold diethyl ether. The monomer will precipitate as a fine powder, while the unreacted precursors remain dissolved in the ether supernatant.

Q3: My purified powder turns into a sticky, unmanageable gel after a few days. What is happening? Expertise & Causality: The bromide salt is intensely hygroscopic. Absorbed atmospheric moisture not only ruins the powder's physical handling properties but also creates localized, highly concentrated aqueous micro-environments that trigger the spontaneous polymerization mentioned in Q1. Self-Validating Solution: Perform all final filtrations under a stream of dry nitrogen or argon. Dry the purified solid in a vacuum desiccator over phosphorus pentoxide ( P2​O5​ ) for at least 24 hours. Store the final product in tightly sealed, amber vials backfilled with argon at -20°C.

Step-by-Step Experimental Protocol: Anti-Solvent Precipitation

This protocol utilizes solubility differentials to isolate the monomer while avoiding the thermal and concentration triggers of polymerization.

• Solvent Preparation: Pre-cool 500 mL of anhydrous diethyl ether in an ice bath (0–5°C). Ensure all glassware is oven-dried and amber-coated (or wrapped in aluminum foil) to prevent photopolymerization.

• Dissolution: Dissolve 10 g of the crude 2-ethenyl-1-methylpyridinium bromide in the absolute minimum volume (approximately 15–20 mL) of anhydrous methanol at room temperature. Crucial: Do not apply heat to aid dissolution.

• Precipitation: Equip the receiving flask with a magnetic stir bar and an addition funnel. Add the methanol solution dropwise into the vigorously stirred, cold diethyl ether. A white to off-white precipitate will form immediately.

• Equilibration: Allow the suspension to stir for 30 minutes at 0°C. This ensures complete precipitation and allows the particles to ripen, preventing the formation of an unfilterable colloid.

• Filtration: Filter the suspension rapidly through a medium-porosity sintered glass funnel under vacuum.

  • Self-Validating Check: Maintain a blanket of argon or dry nitrogen over the funnel during filtration. The evaporative cooling of the ether will otherwise condense atmospheric moisture directly onto your hygroscopic product, ruining the batch.

• Washing: Wash the filter cake with two 50 mL portions of ice-cold acetone, followed immediately by 50 mL of cold diethyl ether. The acetone step helps remove trace polar impurities that ether might miss.

• Drying: Transfer the solid immediately to a vacuum desiccator containing a strong desiccant (e.g., P2​O5​ ). Apply high vacuum for 24–48 hours at room temperature.

• Storage: In a glovebox, transfer the dry, free-flowing powder into amber glass vials, purge with argon, seal with Parafilm, and store at -20°C.

Mechanistic Pathway: Polymerization vs. Isolation

Caption: Mechanistic pathways illustrating the risk of spontaneous polymerization versus safe isolation.

References

• Title: 2-Ethenyl-1-methylpyridinium bromide - Chemical Properties Source: LookChem URL: [Link]

• Title: Organized polymerization of vinyl pyridinium salts Source: ResearchGate URL: [Link][2]

• Title: Polymerization of Vinylpyridinium Salts. VI. Spontaneous Polymerization by Concentrated Sulfuric Acid Source: American Chemical Society (ACS) URL: [Link][3]

• Title: Synthesis and Structural Insight into poly(dimethylsiloxane)-b-poly(2-vinylpyridine) Copolymers Source: MDPI URL: [Link][1]

Sources

• 1. Synthesis and Structural Insight into poly(dimethylsiloxane)-b-poly(2-vinylpyridine) Copolymers [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Enhancing the Thermal Stability of Poly(2-Ethenyl-1-Methylpyridinium Bromide)

Poly(2-ethenyl-1-methylpyridinium bromide) (P2VMPB)—also known as poly(1-methyl-2-vinylpyridinium bromide)—is a highly versatile cationic polyelectrolyte utilized in ion-exchange membranes, antimicrobial coatings, and chromogen stabilization [2]. However, researchers frequently encounter thermal degradation issues when processing this polymer at elevated temperatures.

This guide provides field-proven, mechanistically grounded troubleshooting strategies to enhance the thermal stability of P2VMPB matrices.

Diagnostic Workflow

Fig 1: Thermal degradation pathways of P2VMPB and primary stabilization strategies.

Troubleshooting Guides & FAQs

Q1: Why does my P2VMPB polymer show premature mass loss and discoloration when heated above 150°C? Expertise & Causality: The perceived "premature" degradation is often a two-stage process. The initial mass loss observed below 150°C is typically the endothermic desorption of bound water, as P2VMPB is highly hygroscopic [1]. True thermal degradation begins between 150°C and 220°C. This is driven by the nucleophilicity of the bromide (Br⁻) counterion. At elevated temperatures, Br⁻ attacks the N-methyl group of the pyridinium ring via a reverse Menschutkin reaction (nucleophilic substitution), resulting in dealkylation. This irreversible process yields volatile methyl bromide gas and leaves behind a neutral, thermally sensitive poly(2-vinylpyridine) backbone. Self-Validating Diagnostic: To distinguish between reversible water loss and irreversible dealkylation, perform Thermogravimetric Analysis coupled with Mass Spectrometry (TGA-MS). If the MS detector registers a peak at m/z 18, it is water loss. If a peak at m/z 94 (methyl bromide) appears, reverse Menschutkin degradation is actively destroying your polymer matrix.

Q2: We need to melt-process the polymer at 250°C. How can we chemically modify the matrix to prevent dealkylation without losing the cationic charge? Expertise & Causality: The most effective way to halt the reverse Menschutkin reaction is to eliminate the nucleophile. By exchanging the highly nucleophilic Br⁻ ion for a bulky, weakly coordinating, and non-nucleophilic anion—such as Bis(trifluoromethanesulfonyl)imide (TFSI⁻)—you remove the chemical trigger for dealkylation. This pushes the onset of thermal degradation (Td) past 300°C, limited only by primary carbon-carbon backbone scission.

Protocol: Self-Validating Counterion Exchange (Br⁻ to TFSI⁻)

• Dissolution: Dissolve 5.0 g of P2VMPB in 50 mL of deionized (DI) water to form a homogeneous 10 wt% solution.

• Reagent Preparation: Prepare a 1.2x molar excess solution of Lithium Bis(trifluoromethanesulfonyl)imide (LiTFSI) in 20 mL of DI water.

• Exchange Reaction: Add the LiTFSI solution dropwise to the P2VMPB solution under vigorous magnetic stirring at room temperature.

• Self-Validation Step: The polymer will immediately precipitate out of the aqueous solution as a white solid. Why? While the Br⁻ salt is highly water-soluble, the TFSI⁻ salt is highly hydrophobic. Immediate precipitation visually validates that the counterion exchange was successful.

• Purification: Filter the precipitate and wash extensively with DI water (3x 100 mL) to remove the water-soluble LiBr byproduct.

• Drying: Dry the resulting P2VMP-TFSI polymer under vacuum at 60°C for 24 hours.

Q3: We are developing a biological assay and must retain the bromide counterion for aqueous solubility [2]. How can we improve thermal stability structurally? Expertise & Causality: If anion exchange is prohibited by your application, you must kinetically delay degradation by restricting the mobility of the polymer chains. Incorporating Metal-Organic Frameworks (MOFs) to create a nanocomposite is a highly effective strategy [3]. MOFs like ZIF-8 act as rigid thermal insulators. Strong interfacial interactions (e.g., electrostatic interactions) between the MOF surface and the P2VMPB chains drastically reduce polymer segmental motion, requiring significantly higher thermal energy to induce the conformational changes necessary for degradation.

Protocol: Self-Validating MOF-P2VMPB Nanocomposite Formulation

• Dispersion: Disperse 5 wt% (relative to polymer mass) of ZIF-8 nanoparticles in N,N-Dimethylformamide (DMF). Sonicate for 30 minutes using a probe sonicator to break up agglomerates.

• Blending: Dissolve P2VMPB in the MOF/DMF dispersion under continuous stirring at 50°C until fully dissolved.

• Casting: Cast the mixture onto a glass substrate and evaporate the solvent in a vacuum oven at 80°C for 12 hours.

• Self-Validation Step: Perform Differential Scanning Calorimetry (DSC) on the resulting film. A successfully integrated nanocomposite will exhibit a positive shift in the glass transition temperature (Tg) by at least 5–10°C compared to neat P2VMPB. This Tg increase self-validates that chain mobility has been successfully restricted.

Q4: Can backbone modifications during synthesis improve the inherent thermal stability of the polymer? Expertise & Causality: Yes. If you are synthesizing the polymer from scratch, copolymerizing 2-vinylpyridine with rigid or bulky monomers (such as styrene or monomers containing bulky noncoplanar naphthalene groups) increases the steric hindrance along the backbone [4]. This rigidity prevents the polymer chains from adopting the transition-state conformations required for backbone scission, thereby enhancing overall thermal stability.

Quantitative Data Summary

The following table summarizes the expected thermal performance of P2VMPB under various stabilization strategies to help you select the appropriate method for your workflow.

Table 1: Comparative Thermal Stability of Modified P2VMPB Systems

Polymer System	Modification Strategy	Counterion	Onset of Degradation (Td, °C)	Primary Degradation Mechanism
Neat P2VMPB	None (Baseline)	Br⁻	~150 - 200	Reverse Menschutkin (Dealkylation)
Cross-linked P2VMPB	Divinylbenzene (5%)	Br⁻	~250 - 270	Delayed Dealkylation
P2VMPB-MOF	Nanocomposite (ZIF-8)	Br⁻	~260 - 280	Delayed Dealkylation
P2VMP-PF6	Anion Exchange	PF6⁻	~280 - 300	Backbone Scission
P2VMP-TFSI	Anion Exchange	TFSI⁻	> 350	Backbone Scission

Note: Td values are approximate and depend on the specific molecular weight and heating rate (typically measured at 10 °C/min under N2).

References

• Title: Poly(vinyl pyridine) and Its Quaternized Derivatives: Understanding Their Solvation and Solid State Properties Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: US9618429B2 - Polymer stabilization of chromogen solutions Source: Google Patents URL
• Source: Google Patents (WIPO)

• Title: High Thermal Stability and Rigid Rod of Novel Organosoluble Polyimides and Polyamides Based on Bulky and Noncoplanar Naphthalene Source: National Taiwan University Scholars (Macromolecules) URL: [Link]

Technical Support Center: Characterization of Cationic Polymers &amp; Polyplexes

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I have designed this resource to address the most critical bottlenecks researchers face when characterizing cationic polymers (e.g., PEI, PLL, PAMAM, chitosan) and their nucleic acid complexes (polyplexes).

Cationic polymers present unique analytical challenges because their high charge density and adhesive nature cause non-ideal interactions with standard analytical instrumentation. This guide bypasses generic advice, offering field-proven, mechanistically grounded troubleshooting strategies to ensure your data is robust, reproducible, and publication-ready.

Part 1: Molecular Weight & Structural Characterization

Frequently Asked Questions

Q: Why do my cationic polymers elute later than expected, or not at all, during aqueous Size Exclusion Chromatography (SEC)? A: This is the most prevalent artifact in cationic polymer analysis. Standard SEC column packing materials often contain residual anionic groups (like unreacted silanols). Because cationic polymers are highly adhesive, they undergo electrostatic and hydrophobic interactions with the stationary phase rather than true size-based exclusion[1][2]. This non-ideal interaction delays elution, causes severe peak tailing, or results in irreversible polymer adsorption, leading to artificially low molecular weight calculations or complete signal loss.

Q: How can I suppress these column interactions to get accurate SEC data? A: You must alter the thermodynamics of the column environment. The traditional method is to use a mobile phase with high ionic strength (e.g., 0.1 M to 0.3 M NaNO₃ or Sodium Acetate) to screen the electrostatic charges, combined with a low pH (e.g., pH 4.4) to protonate and neutralize residual silanols on the column[2]. However, high salt can cause polymer precipitation. The modern, preferred solution is to switch to a specialized cationic-functionalized SEC column (e.g., TSK-GEL PWXL-CP); these columns actively repel the polycations, ensuring >97% sample recovery even under low-salt conditions[1].

Q: Relative calibration using PEG standards is failing for my novel polycation. How do I determine absolute molecular weight? A: Relative calibration assumes your analyte and the standard have the same hydrodynamic volume in solution, which is rarely true for highly charged polyelectrolytes. To determine absolute molar mass, couple your SEC to a Multi-Angle Light Scattering (MALS) detector and a Refractive Index (RI) detector[2][3]. SEC-MALS calculates the absolute molecular weight directly from the scattering intensity (Rayleigh ratio) and the specific refractive index increment ( dn/dc ) of your specific polymer, completely bypassing the need for structural homology with standards[2][4].

Diagnostic Workflow: SEC Troubleshooting

Caption: Logic tree for troubleshooting abnormal SEC elution profiles of cationic polymers.

Protocol 1: Absolute Molar Mass Determination via SEC-MALS

Causality Note: This protocol relies on a self-validating light scattering system where the dn/dc value directly links the RI signal to the MALS signal, ensuring absolute quantitation.

• Mobile Phase Preparation: Prepare 0.3 M Sodium Acetate buffer, adjusted to pH 4.4. Filter through a 0.1 µm membrane to remove particulate noise which severely impacts MALS detectors.

• System Equilibration: Purge the SEC-MALS-RI system until the MALS baseline noise is < 0.5 mV and the RI drift is < 10 µV/h.

• Sample Preparation: Dissolve the cationic polymer in the mobile phase at 1-5 mg/mL. Crucial Step: Allow 12 hours for complete hydration, then filter through a 0.22 µm hydrophilic syringe filter.

• dn/dc Determination: If the dn/dc of your polymer is unknown, inject a known mass directly into the RI detector (without the column) to calculate the specific refractive index increment.

• Injection & Analysis: Inject 50-100 µL onto a cationic-compatible SEC column.

• Validation Checkpoint: Overlay the MALS signal with the RI signal. The peaks should align perfectly. A MALS peak that appears significantly earlier than the RI peak without a corresponding mass indicates the presence of trace high-molecular-weight aggregates.

Part 2: Polyplex Formulation & Sizing (DLS/Zeta Potential)

Frequently Asked Questions

Q: Dynamic Light Scattering (DLS) shows my polyplexes have a high polydispersity index (PDI > 0.4), but TEM shows uniform 40 nm particles. Which is correct? A: Both are technically correct, but they measure different physical states. DLS measures the hydrodynamic radius of fully hydrated particles in solution. Because DLS scattering intensity is proportional to the sixth power of the particle radius ( I∝r6 ), a microscopic fraction of aggregates (e.g., 1% by mass) will completely dominate the optical signal, making the sample appear highly polydisperse[5][6]. TEM measures dehydrated, stained particles in a vacuum, which shrinks the polymer corona and misses rare large aggregates due to the small sampling grid[5].

Q: How can I resolve this sizing discrepancy? A: Rely on orthogonal solution-state techniques. Taylor Dispersion Analysis (TDA) or Tunable Resistive Pulse Sensing (TRPS) are excellent alternatives. TRPS provides particle-by-particle sizing based on the Coulter principle. Pro-Tip: When using TRPS for cationic polyplexes, you must coat the polyurethane nanopores (e.g., with a 10% choline solution) to prevent the positively charged particles from irreversibly binding to and clogging the pore[7].

Q: My polyplexes keep precipitating out of solution. How do I stabilize them? A: Precipitation usually occurs because your N/P ratio (the molar ratio of polymer amine groups to nucleic acid phosphate groups) is too close to the exact charge neutralization point[4][5]. When the zeta potential approaches 0 mV, electrostatic repulsion between particles is lost, and van der Waals forces drive macroscopic aggregation. To fix this, formulate at a higher N/P ratio (e.g., N/P 5 to 10) to ensure a strong positive surface charge (> +15 mV), which provides steric and electrostatic stabilization[5].

Diagnostic Workflow: Polyplex Assembly & Sizing

Caption: Workflow for the formulation and multi-modal size characterization of polyplexes.

Protocol 2: Standardized Polyplex Formulation and DLS/Zeta Characterization

Causality Note: The order of addition and mixing speed dictate the kinetic trapping of the polyplex. Slow mixing leads to heterogeneous local N/P ratios and polydisperse aggregates.

• Stock Preparation: Dilute the nucleic acid (e.g., 1 µg/µL) and the cationic polymer in separate aliquots of a low-salt buffer (e.g., 10 mM Tris-HCl or 5% glucose). Avoid high salt (like PBS) during initial complexation, as it shields charges and promotes large aggregate formation[5][8].

• Rapid Complexation: Rapidly inject the polymer solution into the nucleic acid solution (never the reverse, to ensure the system passes through the neutral charge point as quickly as possible) while vortexing vigorously.

• Equilibration: Incubate the mixture at room temperature for 20–30 minutes to allow the thermodynamic rearrangement of the electrostatic complexes[7].

• DLS Measurement: Transfer to a folded capillary cell (e.g., DTS1070). Set the instrument to 25°C. Ensure the material refractive index is set correctly (typically ~1.45 for protein/polymer complexes)[6].

• Validation Checkpoint: Evaluate the correlation function intercept. An intercept < 0.8 indicates poor signal-to-noise, likely due to sample concentration being too low or severe aggregation causing number fluctuations. The target PDI should be ≤ 0.3 for a monodisperse formulation[8].

Part 3: Quantitative Data Summary

To assist in selecting the correct characterization modality for your specific challenge, consult the following comparative matrix:

Characterization Target	Primary Technique	Common Artifact / Challenge	Recommended Solution	Orthogonal Technique
Molecular Weight	Aqueous SEC	Electrostatic adsorption to column, delayed elution[1][2].	Use cationic-functionalized columns (PWXL-CP) or 0.3M NaAc[1][2].	AF4 (Asymmetrical Flow Field-Flow Fractionation)[3]
Polyplex Size	DLS	Overestimation of size due to trace aggregates ( I∝r6 )[5][6].	Filter buffers; ensure N/P ratio > 5 to prevent neutral aggregation[5].	TRPS (Tunable Resistive Pulse Sensing)[7]
Surface Charge	Zeta Potential (ELS)	Electrode blackening/degradation from high salt buffers[8].	Measure in 10 mM NaCl or 5% Glucose instead of 1x PBS[5][8].	Taylor Dispersion Analysis (TDA)[6]
Polyplex Morphology	TEM / Cryo-TEM	Dehydration artifacts; staining alters true hydrodynamic volume[5].	Use Cryo-TEM to preserve the hydrated polymer corona state.	Small Angle X-ray Scattering (SAXS)

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Molar-mass characterization of cationic polymers for gene delivery by aqueous size-exclusion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. Development, characterisation and neuroprotective effects of polymer–drug conjugate nano-polyplex: working towards a multi-target treatment for neurod ... - Materials Advances (RSC Publishing) DOI:10.1039/D5MA00174A [pubs.rsc.org]

Technical Support Center: Scaling Up Synthesis of Poly(2-Ethenyl-1-methylpyridinium bromide)

Welcome to the Technical Support and Troubleshooting Center for the synthesis and scale-up of poly(2-ethenyl-1-methylpyridinium bromide) , commonly referred to as poly(1-methyl-2-vinylpyridinium bromide). This cationic polyelectrolyte is a critical material utilized in advanced water treatment, block copolymer electrolytes, and as a stabilizer in chromogenic immunohistochemistry[1].

Transitioning this synthesis from a 100-gram bench scale to a 10-kilogram pilot scale introduces significant thermodynamic, kinetic, and safety challenges. This guide provides field-proven methodologies, self-validating protocols, and diagnostic FAQs to ensure high-yield, high-purity production.

Part 1: Process Visualization

Fig 1. Scale-up synthesis workflow for poly(2-ethenyl-1-methylpyridinium bromide).

Part 2: Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following step-by-step methodologies incorporate mechanistic causality and real-time validation checkpoints.

Phase 1: Free Radical Polymerization of 2-Vinylpyridine (P2VP)

• Monomer Purification: Pass 2-vinylpyridine monomer through a column of basic alumina.

  • Causality: Commercial monomers contain inhibitors (e.g., tert-butylcatechol) that terminate radical propagation, leading to unpredictable molecular weights.

  • Self-Validation: The eluent must be completely colorless. A yellowish tint indicates residual inhibitor or atmospheric oxidation; do not proceed until the eluent is clear.

• Reaction Setup: Charge a jacketed reactor with anhydrous toluene and the purified monomer (20% w/v). Purge the system with N₂ gas for 45 minutes.

  • Causality: Oxygen acts as a potent radical scavenger, quenching the reaction prematurely.

• Initiation: Add Azobisisobutyronitrile (AIBN) (0.5 mol %) and heat the reactor to 70 °C under continuous agitation for 16 hours.

• Isolation: Precipitate the P2VP by adding the solution dropwise into cold hexanes. Filter and dry under vacuum at 40 °C.

  • Self-Validation: Perform ¹H NMR (in CDCl₃). The disappearance of vinylic proton peaks (5.3–6.2 ppm) confirms complete monomer conversion[2].

Phase 2: Scale-Up Quaternization with Methyl Bromide

• Solvent Preparation: Dissolve P2VP in anhydrous sulfolane inside a Hastelloy pressure reactor (autoclave) to a concentration of ≤10% w/v.

  • Causality: Sulfolane is a highly polar aprotic solvent that stabilizes the S_N2 transition state, which is critical for overcoming the severe steric hindrance of the nitrogen atom at the 2-position of the pyridine ring[3].

• Alkylating Agent Addition: Chill the reactor to 0 °C. Introduce methyl bromide (CH₃Br) gas (2.5 molar equivalents per pyridine unit) into the closed system.

  • Causality: CH₃Br has a boiling point of 3.6 °C. Chilling ensures the gas condenses into a liquid, maximizing the effective concentration for the bimolecular reaction.

  • Self-Validation: Monitor the mass of the CH₃Br dosing cylinder. A continuous mass decrease matching the calculated stoichiometric requirement validates successful reagent transfer.

• Pressurization & Heating: Seal the reactor and gradually heat to 70 °C. Maintain high-torque agitation for 48 hours.

  • Self-Validation: The internal pressure should stabilize between 3–5 atm. A sudden pressure drop indicates a leak, meaning CH₃Br is escaping and quaternization will fail.

• Precipitation: Cool the reactor to room temperature, safely vent excess CH₃Br through a specialized scrubber, and pump the viscous solution through an inline high-shear mixer into anhydrous diethyl ether.

• Drying: Immediately transfer the precipitated powder to a vacuum desiccator at 50 °C for 24 hours to prevent moisture absorption.

Part 3: Quantitative Process Scaling Parameters

Parameter	Bench Scale (100 g)	Pilot Scale (10 kg)	Mechanistic Causality / Impact
Solvent	Ethanol / DMF	Sulfolane	Polar aprotic solvents accelerate S_N2 kinetics, overcoming the macromolecular steric hindrance of the 2-position nitrogen[3].
CH₃Br Equivalents	1.5x Excess	2.5x Excess	Higher molar excess is required at scale to maintain vapor pressure and drive the equilibrium forward in a larger headspace.
Reactor Type	Glass pressure tube	Hastelloy Autoclave	CH₃Br generates significant vapor pressure at 70 °C; rated metal vessels prevent reactant escape and ensure operator safety.
Agitation	Magnetic stirring	Pitched-blade turbine	Polyelectrolyte chain expansion causes exponential viscosity increases[4]; high torque prevents localized overheating and stalling.
Precipitation	Beaker with stirring	Inline high-shear mixer	Prevents the highly hygroscopic bromide salt from agglomerating into a gummy, unmanageable mass during solvent exchange.

Part 4: Troubleshooting Guides & FAQs

Fig 2. Diagnostic logic tree for resolving incomplete quaternization during scale-up.

Q: Why is my quaternization degree plateauing at 65-70% despite using excess methyl bromide? A: This is a classic manifestation of "macromolecular steric hindrance" (the neighboring group effect). Unlike poly(4-vinylpyridine), the nitrogen in P2VP is adjacent to the polymer backbone. As adjacent repeating units become quaternized, the localized positive charge and steric bulk severely restrict access to the remaining unreacted pyridine rings. Resolution: Switch your solvent to a highly polar aprotic solvent like sulfolane[3] and ensure the reactor maintains a constant pressure of 3–5 atm for at least 48 hours to force the reaction to completion.

Q: During scale-up, the polymer solution becomes too viscous to stir, stalling the reactor motor. How do we prevent this? A: This viscosity spike is an inherent thermodynamic property of polyelectrolyte formation. As the polymer backbone becomes positively charged, electrostatic repulsion forces the polymer coils to expand from a collapsed random coil into a rigid, rod-like conformation[4]. This drastically increases the hydrodynamic volume and macroscopic viscosity. Resolution: Decrease the initial solid content of P2VP in the solvent to ≤10% w/v. Ensure your pilot reactor is equipped with a high-torque, pitched-blade turbine rather than a standard anchor stirrer.

Q: The final precipitated polymer forms a sticky, gummy mass instead of a fine powder. What went wrong? A: Poly(1-methyl-2-vinylpyridinium bromide) is exceptionally hygroscopic. If the precipitation solvent (e.g., acetone or ether) has absorbed atmospheric moisture, or if the precipitation is done too slowly, the polymer will absorb water and plasticize into a gummy mass. Resolution: Use strictly anhydrous precipitation solvents. Employ a high-shear inline mixer during the precipitation step to maximize the surface area of the precipitating particles, and immediately transfer the filtered solid to a vacuum desiccator.

Q: Can we substitute methyl iodide for methyl bromide to avoid using a pressure reactor? A: While methyl iodide (b.p. 42 °C) is easier to handle at atmospheric pressure and is more electrophilic, it yields poly(1-methyl-2-vinylpyridinium iodide). If your downstream application—such as chromogenic immunohistochemistry detection solutions[1]—specifically requires the bromide counterion for solubility or compatibility with specific enzymes/chromogens, you cannot substitute the alkylating agent without performing a subsequent, highly inefficient ion-exchange step.

References

• Title: US9618429B2 - Polymer stabilization of chromogen solutions Source: Google Patents URL

• Title: Poly(vinyl pyridine) and Its Quaternized Derivatives: Understanding Their Solvation and Solid State Properties Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: US5290662A - Photosensitive elastomer polymer compositions for flexographic printing plates Source: Google Patents URL

• Title: Polyelectrolytes. VII. Viscosities of derivatives of poly‐2‐vinylpridine Source: Journal of Polymer Science (via SciSpace) URL: [Link]

Sources

• 1. US9618429B2 - Polymer stabilization of chromogen solutions - Google Patents [patents.google.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. US5290662A - Photosensitive elastomer polymer compositions for flexographic printing plates - Google Patents [patents.google.com]
• 4. scispace.com [scispace.com]

Reference Data & Comparative Studies

Comparing the antimicrobial activity of different cationic polymers.

Engineering the Antimicrobial Interface: A Comparative Guide to Cationic Polymers

As a Senior Application Scientist specializing in antimicrobial drug development, I frequently evaluate macromolecular alternatives to traditional small-molecule antibiotics. The rapid emergence of multidrug-resistant (MDR) pathogens necessitates agents that bypass conventional intracellular targets. Cationic polymers represent a formidable class of membrane-active therapeutics. Their primary advantage lies in their enhanced microbicidal activity and low propensity for inducing bacterial resistance, driven by a cooperative, multivalent disruption of the bacterial envelope[1].

This guide objectively compares the structural logic, quantitative efficacy, and experimental validation of leading cationic polymers, providing actionable insights for researchers and drug development professionals.

Mechanistic Causality: The Structure-Activity Relationship (SAR)

The antimicrobial efficacy of cationic polymers is governed by a delicate thermodynamic balance between cationic charge density and hydrophobicity. The mechanism is a self-driven sequence of physical interactions:

• Electrostatic Adsorption: The polycationic backbone is electrostatically attracted to the net-negative charge of the bacterial cell wall (teichoic acids in Gram-positive bacteria, lipopolysaccharides in Gram-negative bacteria)[1].

• Amphiphilic Insertion: Hydrophobic moieties within the polymer chain intercalate into the lipid bilayer, overcoming the activation energy barrier of the membrane[2].

• Membrane Destabilization: This insertion induces phase separation in the lipids, leading to pore formation, leakage of intracellular contents (e.g., K+, ATP), and ultimately, cell lysis[3].

Diagram 1: Sequential mechanism of bacterial membrane disruption by amphiphilic cationic polymers.

Comparative Analysis of Key Cationic Polymers

Not all cationic polymers are created equal. Their architectural differences dictate their clinical utility, spectrum of activity, and toxicity profiles.

• Polyhexamethylene Biguanide (PHMB): A main-chain cationic polymer widely used as an antiseptic. PHMB features repeating biguanide groups separated by hexamethylene hydrocarbon chains. This provides an optimal amphiphilic balance, resulting in potent broad-spectrum activity with Minimum Inhibitory Concentrations (MIC) often in the low µg/mL range[4]. It is highly effective against both Gram-positive and Gram-negative strains[5].

• Polyethylenimine (PEI): Available in linear (LPEI) and branched (BPEI) forms, PEI relies on protonable amines. While highly cationic, it often lacks the necessary hydrophobic segments for efficient membrane disruption without chemical modification. Consequently, its MIC values are significantly higher (less potent) than PHMB, often requiring concentrations around 400 µg/mL to inhibit bacterial growth[6]. Furthermore, its high charge density can lead to dose-limiting cytotoxicity and hemolysis[7].

• Chitosan: A naturally derived linear polysaccharide composed of randomly distributed β-(1→4)-linked D-glucosamine and N-acetyl-D-glucosamine. Its antimicrobial activity is highly pH-dependent; it is only soluble and protonated (cationic) in acidic environments (pH < 6.0)[6]. While highly biocompatible, its baseline antimicrobial activity is moderate (MIC 80-2000 µg/mL) compared to synthetic alternatives, often requiring chemical derivatization (e.g., quaternization) to boost efficacy at physiological pH[8].

Quantitative Data: Efficacy Comparison

To benchmark these polymers, we evaluate their Minimum Inhibitory Concentration (MIC) against standard laboratory strains. Lower MIC values indicate higher antimicrobial potency.

Polymer Type	Architecture / Origin	MIC against S. aureus (µg/mL)	MIC against E. coli (µg/mL)	Biocompatibility / Toxicity
PHMB	Main-chain synthetic	0.5 - 1.0	1.0 - 4.0	High therapeutic index; low cytotoxicity at MIC[5][9]
PEI (Branched)	Branched synthetic	~400	~400	High cytotoxicity at effective doses[6][7]
Chitosan	Linear natural	80 - 2000 (pH dependent)	100 - 1000	Excellent biocompatibility; requires acidic pH[6]
Quaternized PDDA	Side-chain synthetic	16 - 32	16 - 64	Moderate; excessive charge can cause hemolysis[3]

Experimental Methodology: A Self-Validating Protocol

To accurately determine the MIC and Minimum Bactericidal Concentration (MBC) of cationic polymers, standard broth microdilution must be adapted. Cationic polymers can bind non-specifically to plastic surfaces or precipitate in high-salt media; therefore, experimental design must account for these variables.

Causality in Protocol Design: We utilize cation-adjusted Mueller-Hinton Broth (caMHB) to mimic physiological divalent cation concentrations (Ca2+, Mg2+), which can compete with the polymer for bacterial membrane binding sites. This prevents artificial inflation of the polymer's efficacy[10]. Furthermore, polypropylene plates are chosen over polystyrene to minimize non-specific electrostatic binding of the polymer to the well walls.

Diagram 2: Self-validating experimental workflow for determining MIC and MBC of polymers.

Step-by-Step Protocol: MIC and MBC Determination

• Inoculum Preparation: Isolate colonies of S. aureus (e.g., ATCC 29213) and E. coli (e.g., ATCC 25922) and suspend in 0.9% sterile saline to match a 0.5 McFarland standard (approx. 1.5×108 CFU/mL)[4]. Dilute this suspension 1:150 in caMHB to achieve a working concentration of 106 CFU/mL.

• Polymer Serial Dilution: In a sterile 96-well polypropylene microtiter plate, add 50 µL of caMHB to wells 2-12. Add 100 µL of the polymer stock solution to well 1. Perform a 2-fold serial dilution from well 1 to well 11, discarding 50 µL from well 11. Well 12 serves as the positive growth control (no polymer).

• Inoculation: Add 50 µL of the working bacterial suspension to all wells. The final bacterial concentration is 5×105 CFU/mL[5].

• Self-Validation Controls: Include a sterility control well (100 µL caMHB only) to ensure media integrity, and a solvent control well (if the polymer was dissolved in a vehicle other than water) to rule out solvent toxicity.

• Incubation & MIC Reading: Incubate the plate aerobically at 37°C for 18-24 hours. The MIC is defined as the lowest concentration of the polymer that completely inhibits visible bacterial growth (confirmed by measuring optical density at 600 nm, OD600)[11].

• MBC Determination: To verify if the polymer is bactericidal (kills bacteria) or bacteriostatic (inhibits growth), aspirate 10 µL from all wells exhibiting no visible growth (≥ MIC) and spot them onto Tryptic Soy Agar (TSA) plates[12]. Incubate at 37°C for 24 hours. The MBC is the lowest concentration resulting in a ≥99.9% reduction in the initial inoculum (no colony formation)[11].

Conclusion

The rational design of cationic antimicrobial polymers requires a rigorous understanding of the structure-activity relationship. While natural polymers like chitosan offer excellent biocompatibility, their efficacy is heavily reliant on environmental pH. Conversely, synthetic main-chain polymers like PHMB provide a highly optimized amphiphilic balance, yielding potent, broad-spectrum bactericidal activity at low concentrations without the severe hemolytic liabilities seen in highly charged, poorly amphiphilic polymers like PEI.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Polymers as advanced antibacterial and antibiofilm agents for direct and combination therapies - Chemical Science (RSC Publishing) DOI:10.1039/D1SC05835E [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Frontiers | Bactericidal and Anti-biofilm Effects of Polyhexamethylene Biguanide in Models of Intracellular and Biofilm of Staphylococcus aureus Isolated from Bovine Mastitis [frontiersin.org]
• 6. ijsra.net [ijsra.net]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Performance of poly(2-Ethenyl-1-methylpyridinium bromide) in biosensors compared to other materials.

For drug development professionals and analytical scientists designing next-generation continuous glucose monitoring (CGM) systems, the choice of immobilization matrix and redox mediator is the most critical variable in sensor architecture. Poly(2-ethenyl-1-methylpyridinium bromide) —often referred to in literature alongside its analogs as quaternized poly(vinylpyridine) or PVP(Q)—has emerged as a premier polycationic polyelectrolyte for enzymatic biosensors[1].

This guide objectively compares the electrochemical performance, mass transport capabilities, and structural stability of poly(2-ethenyl-1-methylpyridinium bromide) against traditional alternatives like non-quaternized PVP, Nafion, and Chitosan.

Mechanistic Causality: The Polyelectrolyte Advantage

To understand why poly(2-ethenyl-1-methylpyridinium bromide) outperforms legacy materials, we must examine the causality behind its molecular design.

In traditional biosensors, non-quaternized poly(vinylpyridine) (PVP) is frequently used to anchor transition metal mediators like Osmium (Os). However, native PVP is highly hydrophobic at physiological pH. When exposed to aqueous biological fluids (like blood or interstitial fluid), the polymer chains undergo hydrophobic collapse into a tight coil. This physical collapse traps the Osmium centers, increasing the electron tunneling distance and drastically reducing the apparent diffusion coefficient of electrons ( Dapp​ )[1].

The Quaternization Effect: By reacting the pyridine nitrogen with a methyl bromide group, the polymer is converted into poly(2-ethenyl-1-methylpyridinium bromide). This introduces permanent, pH-independent positive charges along the backbone.

• Osmotic Swelling: Electrostatic repulsion between adjacent pyridinium rings forces the polymer coil to expand into a highly hydrated hydrogel state. This allows rapid diffusion of the target analyte (e.g., glucose) to the enzyme active site[1].

• Redox Potential Shifting: The positively charged pyridinium rings exert an electron-withdrawing effect on the coordinated Osmium complex. This thermodynamically stabilizes the Os(II) state, shifting the redox potential positively (e.g., to ~+0.10 V vs. Ag/AgCl), which safely bypasses the oxidation potentials of common interferents like ascorbic acid and uric acid[1].

• Coacervate Stabilization: The polycationic backbone forms highly stable interpolyelectrolyte complexes (IPECs) with negatively charged enzymes (like Glucose Oxidase, GOx), preventing enzyme leaching during continuous use[2].

Caption: Electron transfer pathway in a P2MVP-Br/Osmium mediated enzymatic biosensor.

Comparative Performance Analysis

The table below synthesizes quantitative experimental data comparing poly(2-ethenyl-1-methylpyridinium bromide) complexes against standard immobilization matrices.

Material	Sensitivity (μA·mM⁻¹·cm⁻²)	Linear Range (mM)	7-Day Stability	Electron Transfer Mechanism
Poly(2-Ethenyl-1-methylpyridinium bromide)	2.56 – 6.98	1.0 – 20.0	>82% Activity	Direct Osmium-mediated hopping
Non-quaternized Poly(vinylpyridine)	~0.60	1.0 – 10.0	<50% Activity	Restricted tunneling (collapsed coil)
Nafion (Polyanion)	~1.50	1.0 – 15.0	>90% Activity	Requires freely diffusing mediators
Chitosan (Natural Polycation)	~0.21	1.0 – 12.0	~60% Activity	Requires external cross-linking

Key Takeaways:

• Sensitivity Multiplier: Quaternized poly(vinylpyridinium) derivatives exhibit up to a 10.3-fold increase in sensitivity compared to their non-quaternized counterparts due to enhanced aqueous solubility and superior electron transfer kinetics[1].

• Synergistic Composites: When poly(vinylpyridinium)-Osmium complexes are further cross-linked with structural polymers like chitosan, the resultant porous hydrogel can enhance the rate of glucose oxidation by an additional 400%[3].

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol details the synthesis and fabrication of a P2MVP-Br mediated glucose sensor, complete with built-in validation checkpoints.

Phase 1: Polymer Synthesis & Osmium Coordination

• Quaternization: React poly(2-vinylpyridine) with an excess of methyl bromide in a sealed reactor to yield poly(2-ethenyl-1-methylpyridinium bromide).

• Coordination: Dissolve the quaternized polymer and Os(dmo−bpy)2​Cl2​ in ethanol. Reflux the mixture at 120 °C for 9 hours under an inert atmosphere[1].

• Purification: Precipitate the crude product in ethyl ether. Dissolve the residue in distilled water and purify using a 10 kDa ultrafiltration membrane to remove uncoordinated Osmium[1].

• Validation Checkpoint 1 (Structural): Perform 1H -NMR spectroscopy. A successful synthesis is confirmed by a distinct downfield shift of the aromatic C=N protons, verifying the quaternization of the pyridine nitrogen[1].

Phase 2: Sensor Fabrication

• Electrode Preparation: Polish a gold (Au) electrode and treat it with a silane coupling agent (e.g., 3-aminopropyltriethoxysilane) to create an adhesive surface layer[1].

• Coacervate Assembly: Create a deposition aliquot containing the P2MVP-Br-Os polymer, Glucose Dehydrogenase (GDH), and poly(ethylene glycol) diglycidyl ether (PEGDGE) as a covalent cross-linker.

• Deposition: Drop-cast 20 μL of the coacervate mixture onto the silanized Au electrode. Cure the electrode at 40 °C for 2 hours to finalize the cross-linking network[1].

Phase 3: Electrochemical Validation

• Validation Checkpoint 2 (Electrochemical): Submerge the fabricated sensor in 1x PBS and perform Cyclic Voltammetry (CV) at a scan rate of 50 mV/s.

  • Failure State: A redox peak at -0.24 V indicates the presence of unbound, free Os(dmo−bpy)2​Cl2​ .

  • Success State: A reversible redox peak shifted positively to +0.097 V confirms successful polymer coordination and electron-withdrawing stabilization by the quaternized backbone[1].

Caption: Step-by-step fabrication workflow for P2MVP-Br based continuous glucose monitoring electrodes.

References

• Cho, Y. Y., Seo, T.-W., Choi, Y.-B., & Jeon, W.-Y. (2025). Enhanced Solubility and Electron Transfer of Osmium-Based Mediators via Quaternized Poly(4-Vinylpyridine) for Electrochemical Glucose Detection. Polymers, 17(21), 2874.[Link]

• Jirimali, H. D., Nagarale, R. K., Lee, J. M., Saravanakumar, D., & Shin, W. (2013). Chitosan-cross-linked osmium polymer composites as an efficient platform for electrochemical biosensors. ChemPhysChem, 14(10), 2232-2236.[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Chitosan-cross-linked osmium polymer composites as an efficient platform for electrochemical biosensors - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Cytotoxicity of Pyridinium-Based Polymers for Biomedical Applications

For Researchers, Scientists, and Drug Development Professionals

In the expanding landscape of biomedical materials, pyridinium-based polymers are emerging as significant contenders for applications ranging from gene delivery to antimicrobial coatings. Their cationic nature, which underpins their functionality, also necessitates a thorough evaluation of their potential cytotoxicity. This guide provides an in-depth, objective comparison of the cytotoxic profiles of pyridinium-based polymers against two other widely used cationic polymers, polyethyleneimine (PEI) and poly(L-lysine) (PLL). By synthesizing experimental data and elucidating the underlying mechanisms, this document aims to equip researchers with the critical knowledge to select and design safer and more effective polymeric biomaterials.

The Cationic Conundrum: Balancing Efficacy and Biocompatibility

Cationic polymers are indispensable tools in biomedicine due to their ability to interact with negatively charged biological components like nucleic acids and cell membranes. This electrostatic interaction is the cornerstone of their application in gene therapy, where they condense and deliver genetic material into cells. However, this very property is also the primary driver of their cytotoxicity. The positive charges on the polymer backbone can lead to nonspecific interactions with the cell membrane, causing disruption, increased permeability, and ultimately, cell death.[1] Therefore, a delicate balance must be struck between maximizing the desired bioactivity and minimizing off-target toxicity.

The cytotoxicity of cationic polymers is not a monolithic property but is influenced by a trifecta of key physicochemical parameters:

• Molecular Weight: Generally, higher molecular weight polymers exhibit greater cytotoxicity. This is attributed to their ability to engage in multivalent interactions with the cell membrane, leading to more significant disruption.[1]

• Charge Density: A higher density of positive charges often correlates with increased cytotoxicity. The strong electrostatic attraction to the negatively charged cell surface enhances membrane perturbation.

• Polymer Architecture: The three-dimensional structure of the polymer, whether linear, branched, or globular, plays a crucial role. For instance, branched polymers like PEI often show higher transfection efficiency but also greater toxicity compared to their linear counterparts.[2][3] Globular structures, on the other hand, may exhibit lower cytotoxicity.[1]

Comparative Cytotoxicity: Pyridinium Polymers vs. The Standards

To provide a clear perspective on the cytotoxic potential of pyridinium-based polymers, we compare them with two of the most extensively studied cationic polymers: polyethyleneimine (PEI) and poly(L-lysine) (PLL).

Poly(vinyl pyridinium bromide) vs. PEI and PLL

A seminal study by Fisher and colleagues directly compared the cytotoxicity of poly(vinyl pyridinium bromide) (PVPBr) with both branched PEI (25 kDa) and PLL (36.6 kDa) in L929 mouse fibroblasts using the MTT and LDH assays. The results indicated that the cytotoxicity of these polymers is highly dependent on their structure. Notably, the study found that 500 kDa DEAE-dextran was less toxic than the much smaller 36.6 kDa PLL, highlighting that molecular weight is not the sole determinant of toxicity when comparing different polymer types.[1] The study emphasized that the flexibility of the polymer chain and the accessibility of the cationic charges are critical factors. While specific IC50 values were not provided in the summary, the research underscores the necessity of direct comparative studies under identical experimental conditions.

Quantitative Cytotoxicity Insights (IC50 Values)

The half-maximal inhibitory concentration (IC50) is a key metric for quantifying cytotoxicity, representing the concentration of a substance required to inhibit 50% of a biological process, such as cell viability. The following table summarizes IC50 values for various cationic polymers from different studies. It is crucial to note that direct comparisons between studies should be made with caution due to variations in cell lines, polymer molecular weights, and experimental protocols.

Polymer	Molecular Weight (kDa)	Cell Line	IC50 (µg/mL)	Reference
Pyridinium-based Polymers
Amide-based dimeric pyridinium bromides	Not specified	A-549 (Lung Cancer)	59-64 µM	[4]
Polyethyleneimine (PEI)
Branched PEI	25	A431	37	[3]
Linear PEI	25	A431	74	[3]
Branched PEI	25	U87 (Glioblastoma)	~39 (1547 nM)	[5]
Linear PEI	22	U87 (Glioblastoma)	~34 (1547 nM)	[5]
Poly(L-lysine) (PLL)
PLL	30	U87 (Glioblastoma)	~16.7 (558 nM)	[5]
PLL	3-70	HeLa	MW dependent
PLL Copolymers	10-65	PC3, H1299, etc.	MW dependent	[6]

Note: IC50 values from different studies are presented for illustrative purposes and should not be directly compared without considering the specific experimental conditions.

From the available data, it is evident that the cytotoxicity of all three classes of polymers is significant and highly dependent on their specific chemical structure and molecular weight. For instance, branched PEI generally exhibits a lower IC50 (higher toxicity) than linear PEI.[3] Similarly, the cytotoxicity of poly(L-lysine) is strongly correlated with its molecular weight.[6] While comprehensive head-to-head studies are still needed for a broader range of pyridinium polymers, the initial data suggests their cytotoxic profiles are within a comparable range to PEI and PLL, making the careful selection of polymer structure paramount for biomedical applications.

Mechanisms of Cytotoxicity: A Deeper Dive

The cytotoxic effects of cationic polymers, including pyridinium-based polymers, are primarily initiated at the cell membrane. The proposed mechanisms involve:

• Membrane Disruption: The electrostatic interaction between the cationic polymer and the anionic cell membrane leads to the displacement of Ca2+ ions that stabilize the membrane. This destabilization can result in the formation of pores and an increase in membrane permeability, leading to the leakage of intracellular components and eventual cell lysis (necrosis).[1]

• Mitochondrial Dysfunction: Following internalization, cationic polymers can interact with the negatively charged mitochondrial membrane, disrupting the mitochondrial membrane potential and interfering with cellular respiration. This can trigger the release of pro-apoptotic factors, leading to programmed cell death (apoptosis).

• Induction of Apoptosis: Besides direct membrane damage, cationic polymers can induce apoptosis through various signaling pathways. This can be a consequence of cellular stress caused by membrane perturbation or interactions with intracellular components.

The following diagram illustrates the primary proposed mechanisms of cationic polymer-induced cytotoxicity.

Caption: Proposed mechanisms of cationic polymer cytotoxicity.

Standardized Cytotoxicity Assessment: Experimental Protocols

To ensure the reliability and reproducibility of cytotoxicity data, standardized assays are essential. The international standard ISO 10993-5 provides guidelines for the biological evaluation of medical devices, including in vitro cytotoxicity tests.[7] However, it is crucial to recognize that variations in experimental parameters can still lead to different outcomes.[7] Here, we provide detailed, step-by-step protocols for three commonly used cytotoxicity assays.

MTT Assay (Metabolic Activity)

The MTT assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.[2][5][8]

Principle: Metabolically active cells possess mitochondrial dehydrogenases that can reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.[5][8]

Step-by-Step Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Polymer Treatment: Expose the cells to a range of polymer concentrations for a specified duration (e.g., 24, 48, or 72 hours). Include untreated cells as a negative control and a known cytotoxic agent as a positive control.

• MTT Addition: After the incubation period, add MTT solution (typically 0.5 mg/mL in sterile PBS or serum-free media) to each well and incubate for 2-4 hours at 37°C.[5][8]

• Formazan Solubilization: Carefully remove the MTT solution and add a solubilizing agent (e.g., DMSO, isopropanol with HCl) to dissolve the formazan crystals.[8]

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: Calculate cell viability as a percentage of the untreated control and plot a dose-response curve to determine the IC50 value.

Caption: Workflow of the MTT cytotoxicity assay.

LDH Assay (Membrane Integrity)

The Lactate Dehydrogenase (LDH) assay is a colorimetric method used to quantify cell death by measuring the activity of LDH released from damaged cells into the culture medium.[9]

Principle: LDH is a stable cytosolic enzyme that is released into the culture supernatant upon cell lysis. The amount of LDH in the supernatant is proportional to the number of dead cells.[9] The assay involves a coupled enzymatic reaction that results in the conversion of a tetrazolium salt into a colored formazan product.

Step-by-Step Protocol:

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay (Steps 1 and 2).

• Supernatant Collection: After the treatment period, carefully collect the cell culture supernatant from each well.

• LDH Reaction: Transfer the supernatant to a new 96-well plate and add the LDH assay reaction mixture according to the manufacturer's instructions.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 30 minutes), protected from light.

• Stop Reaction: Add a stop solution to terminate the enzymatic reaction.

• Absorbance Measurement: Measure the absorbance at a wavelength of 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cytotoxicity relative to a maximum LDH release control (cells lysed with a detergent) and an untreated control.

Annexin V/Propidium Iodide (PI) Staining (Apoptosis vs. Necrosis)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[10][11][12][13][14]

Principle:

• Annexin V: In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is conjugated to a fluorescent dye (e.g., FITC) and binds to the exposed PS on the surface of apoptotic cells.[10][13]

• Propidium Iodide (PI): PI is a fluorescent nuclear stain that cannot cross the intact membrane of live or early apoptotic cells. It can only enter cells with compromised membranes, such as late apoptotic and necrotic cells, where it intercalates with DNA.[10]

Step-by-Step Protocol:

• Cell Seeding and Treatment: Culture and treat cells with the pyridinium polymer as described previously.

• Cell Harvesting: Gently harvest the cells, including any floating cells in the supernatant.

• Washing: Wash the cells with cold PBS.

• Resuspension: Resuspend the cells in Annexin V binding buffer.

• Staining: Add fluorescently-labeled Annexin V and PI to the cell suspension and incubate in the dark at room temperature for about 15 minutes.[11][14]

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The different cell populations are distinguished based on their fluorescence signals:

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive (this population is often small).

Caption: Quadrant analysis of Annexin V/PI flow cytometry data.

Future Perspectives and Conclusion

Pyridinium-based polymers hold immense promise for a wide array of biomedical applications. However, their clinical translation hinges on a comprehensive understanding and mitigation of their cytotoxic effects. This guide has provided a comparative framework for assessing the cytotoxicity of pyridinium polymers in relation to established cationic polymers like PEI and PLL.

Key Takeaways:

• The cytotoxicity of pyridinium-based polymers is influenced by molecular weight, charge density, and polymer architecture, similar to other cationic polymers.

• A multi-assay approach, including metabolic, membrane integrity, and apoptosis assays, provides a more complete picture of a polymer's cytotoxic profile.

Future research should focus on the rational design of pyridinium polymers with improved biocompatibility. This can be achieved through strategies such as:

• Biodegradable linkages: Incorporating hydrolyzable bonds into the polymer backbone can facilitate its breakdown into smaller, less toxic fragments after fulfilling its function.

• Shielding with hydrophilic blocks: The addition of hydrophilic and non-ionic blocks, such as polyethylene glycol (PEG), can shield the cationic charges, reducing non-specific interactions with cell membranes.

• Targeted delivery: Functionalizing the polymers with targeting ligands can enhance their accumulation at the desired site of action, thereby reducing systemic toxicity.

By continuing to explore the structure-activity relationships of pyridinium-based polymers and employing rigorous cytotoxicity assessment protocols, the scientific community can unlock their full potential for developing innovative and safe biomedical technologies.

References

• Lactate dehydrogenase assay for assessment of polycation cytotoxicity. PubMed. [Link]

• Fisher, D., et al. (2003). Comparative cytotoxicity of PEI, PLL, diethylaminoethyl- dextran (DEAE-DEX), poly(amidoamine) dendrimers (PAMAM), poly-(diallyl-dimethyl- ammonium chloride) (DADMAC), and poly(vinyl pyridinium bromide) (PVPBr) in L929 mouse fibroblasts. Toxicology in Vitro, 17(5-6), 723-731.

• Pyridinium cationic lipids in gene delivery: an in vitro and in vivo comparison of transfection efficiency versus a tetraalkylammonium congener. PubMed. [Link]

• Evaluation of the Cytotoxicity of Cationic Polymers on Glioblastoma Cancer Stem Cells. MDPI. [Link]

• Evaluation and comparison of cytotoxicity, genotoxicity, and apoptotic effects of poly-l-lysine/plasmid DNA micro- and nanoparticles. PubMed. [Link]

• Solid-phase synthesis and cytotoxic evaluation of novel pyridinium bromides. Nature. [Link]

• Antineoplastic activity of poly(L-lysine) with some ascites tumor cells. PubMed. [Link]

• Plasmid DNA Delivery to Cancer Cells with Poly(L-lysine)-Based Copolymers Bearing Thermally Sensitive Segments: Balancing Polyplex Tightness, Transfection Efficiency, and Biocompatibility. MDPI. [Link]

• Cytotoxic Impacts of Linear and Branched Polyethylenimine Nanostructures in A431 Cells. BioImpacts. [Link]

• Effect of polymers of L-lysine on the cytotoxic action of diphtheria toxin. PubMed. [Link]

• Cationic Polymer devices against Multidrug Resistant Gram-Negative Bacteria: A Review. MDPI. [Link]

• Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Bio-Techne. [Link]

• IC 50 values (mean ± SD, nM) for PEI and PEICs. ResearchGate. [Link]

• Evaluation of the Cytotoxicity of Cationic Polymers on Glioblastoma Cancer Stem Cells. Semantic Scholar. [Link]

• Cytotoxic Impacts of Linear and Branched Polyethylenimine Nanostructures in A431 Cells. ResearchGate. [Link]

• Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy. MDPI. [Link]

• Annexin V Stain Protocol | Flow Cytometry Core | ECU. Brody School of Medicine. [Link]

• Modified Annexin V/Propidium Iodide Apoptosis Assay For Accurate Assessment of Cell Death. Journal of Visualized Experiments. [Link]

• The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. MDPI. [Link]

• Toxic or not toxic? Interlaboratory comparison reveals almost fifty-fifty chance in the cytotoxicity assessment (ISO 10993-5) of an identical medical device. medRxiv. [Link]

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A comparative study of different initiators for the polymerization of 2-Ethenyl-1-methylpyridinium bromide.

An in-depth technical analysis and comparative guide on the polymerization initiators for 2-ethenyl-1-methylpyridinium bromide, designed for polymer chemists, materials scientists, and drug delivery researchers.

The Mechanistic Challenge of Cationic Polyelectrolytes

The monomer 2-ethenyl-1-methylpyridinium bromide (commonly referred to as 1-methyl-2-vinylpyridinium bromide) is a highly reactive, permanently charged cationic alkene. When polymerized, it forms strong polyelectrolytes that are heavily utilized in micellar interpolyelectrolyte complexes, gene delivery vectors, and advanced water treatment flocculants[1][2].

However, the synthesis of its polymer, poly(1-methyl-2-vinylpyridinium bromide), presents unique kinetic challenges. The permanent positive charge on the pyridinium ring induces severe electrostatic repulsion between the propagating macroscopic chain end and the incoming monomer. Consequently, the choice of initiator does not merely start the reaction; it dictates the initiation efficiency, the solubility of the growing chain, and the ultimate architectural control (dispersity and molecular weight) of the resulting polymer.

As an application scientist, selecting the correct initiator system requires balancing the thermodynamics of radical generation with the electrostatic realities of the monomer. Below is a comparative analysis of the primary initiator systems used for this monomer.

Comparative Analysis of Initiator Systems

Anionic Thermal Initiators: Potassium Persulfate (K₂S₂O₈)

For bulk synthesis of water-soluble polyelectrolytes, potassium persulfate (K₂S₂O₈) or ammonium persulfate (APS) are the industry standards. Upon thermal decomposition at 60–70°C, persulfates undergo homolytic cleavage to generate sulfate radical anions (SO₄•⁻).

• The Causality of Reactivity: The anionic nature of the sulfate radical creates a strong electrostatic attraction toward the cationic 2-ethenyl-1-methylpyridinium monomer. This results in a near-instantaneous primary radical addition[3].

• Drawbacks: While initiation is highly efficient, the propagation is entirely uncontrolled. The high local concentration of radicals leads to frequent bimolecular termination events, yielding polymers with broad molecular weight distributions (Dispersity, Đ > 1.5).

Neutral Organic-Soluble Initiators: AIBN

Azobisisobutyronitrile (AIBN) generates neutral isobutyronitrile radicals. Because AIBN is largely insoluble in pure water, its use requires a co-solvent system (e.g., methanol/water mixtures)[4].

• The Causality of Reactivity: Unlike persulfates, the neutral radicals generated by AIBN do not experience electrostatic acceleration toward the monomer. This results in a slower, more steady initiation phase. However, the requirement for organic co-solvents can alter the solvation shell of the cationic monomer, sometimes leading to premature polymer precipitation if the solvent polarity drops too low.

Reversible Deactivation (RAFT) Systems: V-50 + Trithiocarbonate

To engineer complex nanostructures—such as multicompartment micelles or block copolymers for drug delivery—researchers employ Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization[5]. This requires a water-soluble cationic azo initiator, such as V-50 (2,2'-Azobis(2-methylpropionamidine) dihydrochloride), paired with a Chain Transfer Agent (CTA).

• The Causality of Reactivity: V-50 generates positively charged radicals. While this introduces slight initial electrostatic repulsion with the monomer, it prevents the initiating species from tightly complexing with the polymer backbone. The CTA establishes a dynamic equilibrium between active propagating radicals and dormant polymer chains. This suppression of termination allows for "living" characteristics, yielding highly uniform chain lengths (Đ < 1.2)[1].

Spontaneous / Acid-Catalyzed Initiation

Vinylpyridinium salts exhibit a unique phenomenon: they can undergo spontaneous polymerization without an exogenous radical initiator when exposed to concentrated strong acids (e.g., sulfuric acid)[6].

• The Causality of Reactivity: In highly concentrated, acidic environments, the dense packing of protonated/alkylated pyridinium rings and specific counterion interactions facilitate spontaneous radical generation or step-growth hydrogen-transfer. This yields extremely high molecular weight polymers, though the kinetics are highly sensitive to monomer concentration and temperature[7].

Quantitative Performance Comparison

The following table summarizes the expected performance metrics when polymerizing 2-ethenyl-1-methylpyridinium bromide using different initiator systems.

Initiator System	Mechanism	Optimal Solvent	Initiation Electrostatics	Expected Dispersity (Đ)	Primary Application
K₂S₂O₈ (Persulfate)	Free Radical (FRP)	Aqueous	Attractive (Anionic Radical)	Broad (1.5 - 2.5)	Bulk flocculants, water treatment[2]
AIBN	Free Radical (FRP)	Methanol/Water	Neutral	Broad (1.5 - 2.0)	Coatings, mixed-matrix membranes[4]
V-50 + CTA	RAFT (Controlled)	Aqueous Buffer	Repulsive (Cationic Radical)	Narrow (< 1.2)	Block copolymers, nanomedicine[1][5]
Conc. H₂SO₄	Spontaneous	Neat / Acidic	N/A (Self-initiating)	Variable / Uncontrolled	High MW homopolymers[6][7]

Mechanistic Pathways

The choice between a standard FRP initiator and a controlled RAFT system fundamentally alters the lifecycle of the propagating radical.

Divergent mechanistic pathways of 2-ethenyl-1-methylpyridinium bromide polymerization.

Self-Validating Experimental Protocols

To ensure scientific integrity, protocols must be designed as self-validating systems. Below are the optimized methodologies for both uncontrolled and controlled polymerizations.

Protocol A: Aqueous Free Radical Polymerization (FRP) via K₂S₂O₈

Objective: Synthesis of high-molecular-weight homopolymer for bulk polyelectrolyte applications.

• Solution Preparation: Dissolve 2-ethenyl-1-methylpyridinium bromide (10 wt%) in deionized water.

• Atmospheric Control (Critical Causality): Purge the solution with ultra-pure Nitrogen (N₂) gas for 30 minutes. Why? Molecular oxygen is a potent bi-radical that rapidly scavenges initiating and propagating radicals, causing unpredictable induction periods and truncated chain lengths.

• Initiator Addition: Prepare a separate 1 wt% aqueous solution of K₂S₂O₈. Inject the initiator into the monomer solution to achieve a Monomer:Initiator molar ratio of 100:1[3].

• Thermal Activation: Submerge the reaction vessel in a pre-heated oil bath at 70°C. Maintain vigorous stirring for 4 hours.

• Validation Checkpoint: The solution viscosity should increase dramatically. Extract a 0.5 mL aliquot and precipitate in cold acetone. A successful reaction yields a fibrous white precipitate.

• Purification: Dialyze the polymer solution against deionized water (MWCO 3.5 kDa) for 48 hours to remove unreacted monomer and initiator fragments, followed by lyophilization.

Protocol B: Controlled RAFT Polymerization via V-50

Objective: Synthesis of low-dispersity polymer blocks for micellar self-assembly.

• Reagent Stoichiometry: In a Schlenk flask, dissolve the monomer, a water-soluble trithiocarbonate CTA (e.g., 4-cyano-4-(thiobenzoylthio)pentanoic acid), and V-50 initiator in an acetate buffer (pH 5.0).

  • Causality of Ratios: Strictly maintain a [Monomer]:[CTA]:[Initiator] molar ratio of 100:1:0.2. The initiator concentration must remain a fraction of the CTA concentration to ensure that the vast majority of chains are initiated by CTA fragmentation, preserving the living nature of the reaction[1].

• Degassing: Perform three consecutive Freeze-Pump-Thaw cycles. This is far superior to N₂ purging for controlled polymerizations, as even trace O₂ will disrupt the delicate RAFT equilibrium.

• Polymerization: Backfill with Argon and heat to 65°C for 12 hours.

• Quenching: Terminate the reaction by rapidly plunging the flask into liquid nitrogen and exposing the solution to ambient air.

• Validation Checkpoint: Analyze a crude sample via ¹H NMR (D₂O). Compare the integration of the vinyl protons (5.5–6.5 ppm) against the polymer backbone protons to confirm >80% conversion before proceeding to purification.

Self-validating experimental workflow for the RAFT polymerization of cationic monomers.

References

• Salamone, J. C., Ellis, E. J., & Israel, S. C. "Polymerization of vinylpyridinium salts. V. Syntheses and spontaneous polymerization studies of 2‐vinyl‐N‐alkylpyridinium salts." Journal of Polymer Science Part B. 7

• Salamone, J. C., et al. "Polymerization of Vinylpyridinium Salts. VI. Spontaneous Polymerization by Concentrated Sulfuric Acid." American Chemical Society. 6

• Benchchem. "1-Methyl-2-vinylpyridinium triflate | 339530-78-8". Benchchem.8

• Tritschler, U., et al. "50th Anniversary Perspective: Functional Nanoparticles from the Solution Self-Assembly of Block Copolymers." Macromolecules. 9

• "A Mechanism for Electropolymerization of 2-Vinylpyridine Coatings on Metal Surfaces." ACS Publications. 4

• Synatschke, C. V., et al. "Micellar Interpolyelectrolyte Complexes with a Compartmentalized Shell." Macromolecules. 1

• "Full article: Synthesis, Characterization, and Flocculation Performance of Water Soluble Pyridine Based Polyelectrolytes." Taylor & Francis.3

• "US20220356088A1 - Selective removal of charged species." Google Patents. 2

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Alternatives to 2-Ethenyl-1-methylpyridinium bromide for synthesizing water-soluble cationic polymers.

Beyond 2-Ethenyl-1-methylpyridinium Bromide: A Comparative Guide to Modern Cationic Monomers for Water-Soluble Polymer Synthesis

The Paradigm Shift in Cationic Polymer Synthesis

Historically, 2-Ethenyl-1-methylpyridinium bromide (also known as 1-methyl-2-vinylpyridinium bromide) was utilized to synthesize positively charged polymers for specialized applications, such as forming polymer-surfactant aggregates to remove heavy metals from industrial effluent[1]. However, as a Senior Application Scientist, I frequently advise transitioning away from this monomer due to three critical bottlenecks:

• Steric Hindrance: The rigid pyridinium ring severely restricts propagation kinetics during free radical polymerization, making it difficult to achieve ultra-high molecular weights.

• Counter-Ion Limitations: The bromide counter-ion is less environmentally favorable and exhibits lower binding affinity than sulfates or chlorides, impacting the final polymer's swelling and flocculation efficiency.

• Purity & Scalability: The monomer is highly prone to color body formation, which carries through to the final polymer, limiting its use in optical, biomedical, or high-purity applications.

Today, the industry standard relies on aliphatic quaternary ammonium monomers. The three leading alternatives are DADMAC (Diallyldimethylammonium chloride), METAC ([2-(Methacryloyloxy)ethyl]trimethylammonium chloride), and MAPTAC (Methacrylamidopropyltrimethylammonium chloride).

Structural & Mechanistic Divergence

The selection of an alternative monomer must be dictated by the target application's pH environment and required polymerization kinetics.

Fig 1: Structural divergence and kinetic pathways of primary cationic monomers.

Quantitative Performance Matrix

To objectively compare these alternatives, we must evaluate their structural linkages, which directly dictate their hydrolytic stability and reactivity ratios.

Feature	DADMAC	METAC	MAPTAC
Molecular Weight	161.6 g/mol [2]	207.7 g/mol [3]	220.7 g/mol
Polymerizable Group	Diallyl	Methacrylate	Methacrylamide
Linkage Type	Direct (Cyclic)	Ester	Amide
Hydrolytic Stability	Excellent (pH 1–14)	Poor at pH > 9	Excellent (pH 1–14)
Polymerization Kinetics	Slow (Steric hindrance)	Very Fast	Fast
Charge Density	Very High	High	High
Primary Applications	Coagulants, Flocculants[2]	Gene delivery, Biomaterials[4]	Zinc-air batteries, Hydrogels[5]

Causality in Cationic Polymerization: Expert Insights

The Role of the Linkage: METAC is highly reactive due to its methacrylate backbone, making it ideal for controlled radical polymerizations (like ATRP) to create low-PDI polymers for nonviral gene delivery[4]. However, its ester linkage is a fatal flaw in highly alkaline environments; at pH > 9, base-catalyzed hydrolysis cleaves the quaternary ammonium group from the backbone. If high pH stability is required alongside fast kinetics, MAPTAC is the superior choice. The amide linkage in MAPTAC provides resonance stabilization to the nitrogen lone pair, rendering it highly resistant to hydrolysis[5].

The Hofmeister Series & Counter-Ion Effects: When designing cationic hydrogels, the choice of counter-ion (e.g., chloride vs. methyl sulfate) fundamentally alters the thermodynamics of the system. According to the Hofmeister series, methyl sulfate neutralizes the quaternary ammonium charge more effectively than chloride. This alters the polarizability of the monomer, often resulting in faster polymerization rates and higher charge densities in the final polymer network.

Self-Validating Experimental Protocols

Below are two field-proven, self-validating methodologies for synthesizing high-performance cationic polymers from these alternative monomers.

Protocol A: Synthesis of High-MW PolyDADMAC via Aqueous Free Radical Polymerization

Causality: DADMAC undergoes cyclopolymerization, forming a 5-membered pyrrolidine ring. This mechanism is sterically hindered and slow. To achieve high molecular weights (>500 kDa), we must use ultra-high monomer concentrations to force propagation over termination[6].

• Step 1: Preparation: Charge a jacketed glass reactor with a 65 wt% aqueous DADMAC solution. Purge continuously with ultra-pure N₂ for 30 minutes. Causality: Oxygen is a potent radical scavenger; its presence will prematurely terminate chains and ruin MW potential.

• Step 2: Initiation: Heat the reactor to 60°C. Begin a continuous, 2-hour injection of Ammonium Persulfate (APS) at 0.5 wt% relative to the monomer. Causality: Continuous feeding prevents a sudden spike in radical concentration, which would lead to rapid bimolecular termination.

• Step 3: Propagation & Self-Validation: Maintain the jacket temperature at 65°C. Validation: The reaction is highly exothermic. Successful initiation is validated by a sudden requirement for active cooling in the reactor jacket. Concurrently, the solution's viscosity will increase exponentially. If the solution remains water-thin after 1 hour, initiator quenching has occurred.

• Step 4: Chaser Catalyst: After 4 hours, add a "chaser" dose of APS (0.1 wt%) and elevate the temperature to 80°C for 2 hours. Validation: Sample 1 mL and analyze via HPLC. The residual monomer must be <1%[6]. Unreacted diallyl groups can act as unintended chain transfer agents in downstream processing.

Protocol B: Controlled Synthesis of PMETAC via SARA ATRP

Causality: Standard free radical polymerization of METAC yields broad, uncontrolled molecular weight distributions. For biomedical applications, we utilize SARA ATRP (Supplemental Activator and Reducing Agent). Ascorbic acid is used to continuously reduce the Cu(II) deactivator back to the Cu(I) activator, maintaining a highly controlled radical equilibrium[7].

• Step 1: Reagent Assembly: In a Schlenk flask, dissolve METAC (1.0 M) in deionized water. Add the water-soluble initiator (e.g., HEBiB) and the bipyridine ligand.

• Step 2: Catalyst Addition: Add Cu(II)Cl₂ (0.05 equivalents relative to the initiator). Causality: Starting with the Cu(II) deactivator prevents premature, uncontrolled polymerization during the mixing phase.

• Step 3: SARA Activation & Self-Validation: Inject a stoichiometric amount of Ascorbic Acid. Validation: The solution color will immediately transition from pale blue (Cu(II)) to slightly brown/colorless (Cu(I)). This visual shift validates the reduction process and the onset of controlled polymerization[7].

• Step 4: Termination: After 4 hours, open the flask to the atmosphere. Validation: Oxygen rapidly oxidizes the Cu(I) catalyst back to the inactive Cu(II) state (solution turns blue again), instantly halting the polymerization and preserving chain-end fidelity for block copolymerization.

Conclusion

While 2-Ethenyl-1-methylpyridinium bromide served early industrial needs, modern polymer architecture demands the precision of aliphatic quaternary ammoniums. Choose DADMAC for ultra-stable, high-charge-density flocculants; METAC for precision-engineered, low-PDI biomedical carriers; and MAPTAC when you require the rapid kinetics of an acrylic monomer combined with the extreme hydrolytic stability of an amide bond.

Sources

• 1. GB2532433A - Removal and recovery of a charged species - Google Patents [patents.google.com]
• 2. DADMAC vs. PolyDADMAC: What’s the Difference in Water Purification? | Niran Chemical [niranchemical.com]
• 3. (2-(Methacryloyloxy)ethyl)trimethylammonium chloride | 5039-78-1 | Benchchem [benchchem.com]
• 4. Water-soluble cationic methacrylate polymers for nonviral gene delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. METHACRYLAMIDOPROPYLTRIMETHYLAMMONIUM CHLORIDE | 51410-72-1 [chemicalbook.com]
• 6. EP1623067A1 - Use of water-soluble crosslinked cationic polymers for controlling deposition of pitch and stickies in papermaking - Google Patents [patents.google.com]
• 7. acs.figshare.com [acs.figshare.com]

Safety & Regulatory Compliance

2-Ethenyl-1-methylpyridinium bromide proper disposal procedures

Comprehensive Guide to the Proper Handling and Disposal of 2-Ethenyl-1-methylpyridinium Bromide

2-Ethenyl-1-methylpyridinium bromide (often utilized in its polymer form, poly(1-methyl-2-vinylpyridinium bromide), CAS 29471-77-0) is a highly reactive quaternary ammonium compound (QAC). In drug development and analytical laboratories, it is widely utilized for advanced flocculation and the selective recovery of heavy metals . While its cationic nature makes it an exceptional binding agent, it also imparts significant environmental and biological toxicity.

As a Senior Application Scientist, I have designed this protocol to move beyond basic SDS compliance. This guide details the mechanistic causality behind the chemical's hazards and provides self-validating workflows to ensure your laboratory's operational safety and regulatory compliance.

Chemical Profile & Mechanistic Hazard Assessment

To safely dispose of a chemical, one must first understand its reactivity. 2-Ethenyl-1-methylpyridinium bromide presents three primary hazard vectors that dictate our disposal logic:

• Cationic Surfactant Toxicity: The quaternary nitrogen headgroup is strongly electrophilic. In biological systems or aquatic environments, it readily intercalates into lipid bilayers, disrupting cell membranes and denaturing essential proteins .

• Halide Reactivity: The bromide counterion dissociates in aqueous media. Under highly acidic conditions, it risks forming corrosive hydrobromic acid (HBr). Upon thermal decomposition, it releases toxic bromine gas and nitrogen oxides .

• Polymerization Potential: The ethenyl (vinyl) group in the monomeric form is susceptible to spontaneous, exothermic free-radical polymerization if exposed to light, heat, or strong oxidizers.

Fig 1: Mechanistic pathway of 2-Ethenyl-1-methylpyridinium bromide toxicity and degradation.

Operational Safety & Quantitative Thresholds

Before initiating any disposal procedure, establish a secure operational envelope. QACs are notorious for causing severe skin burns and serious eye damage. Do not rely on visual inspection alone; use the self-validating safety checks outlined below.

Table 1: Physicochemical Parameters & Disposal Thresholds

Parameter	Quantitative Threshold	Operational Implication
Target Neutralization pH	6.0 – 8.0	Prevents exothermic reactions; required before carboy sealing .
Thermal Decomposition	> 200°C	Releases toxic Bromine (Br₂) and NOₓ gases; keep away from heat sources .
Dilution Ratio (Aqueous)	1:10 (Waste to Water)	Mitigates reactivity and reduces surfactant foaming during neutralization.
Fume Hood Face Velocity	80 – 120 FPM	Minimum airflow required to prevent inhalation of monomeric dusts.

Table 2: Required PPE & Self-Validation Metrics

Equipment	Specification	Self-Validation Protocol
Gloves	Nitrile (Double-gloved, >0.11mm)	Perform a pre-use air inflation test. Replace outer gloves every 2 hours or immediately upon chemical contact to prevent breakthrough.
Eye Protection	ANSI Z87.1 Splash Goggles	Ensure a complete seal around the orbital bone. Face shields are mandatory if handling >500 mL of solution.
Respirator	N95 or P100 Particulate	Perform a negative/positive pressure seal check before entering the fume hood workspace.

Step-by-Step Disposal Workflows

The EPA strictly prohibits the disposal of QACs and pyridinium compounds down the drain due to their aquatic toxicity and potential to disrupt wastewater treatment facilities (POTWs) . All waste must be routed through a licensed hazardous waste disposal facility.

Protocol A: Solid Waste Collection (Monomer/Polymer Powders)

Causality: Solid QACs can become airborne dusts that act as severe respiratory irritants.

• Containment: Working inside a certified fume hood, carefully sweep up solid waste using a non-static brush. Avoid generating dust.

• Packaging: Transfer the solid into a high-density polyethylene (HDPE) or glass container. Do not use aluminum or galvanized metal containers, as halide salts can induce galvanic corrosion.

• Validation: Wipe the exterior of the sealed container with a damp cloth to remove microscopic residue. Test the cloth with a pH strip; a neutral pH validates the absence of external contamination.

• Labeling: Label as "Hazardous Waste: Toxic/Corrosive Solid (2-Ethenyl-1-methylpyridinium bromide)."

Protocol B: Aqueous Waste Neutralization & Dilution

Causality: Concentrated QAC solutions are highly reactive. Neutralizing and diluting the waste prevents exothermic reactions when mixed with other lab effluents during transport .

• Dilution: In a well-ventilated fume hood, slowly add the concentrated QAC solution to a larger volume of deionized water (1:10 ratio) in a designated carboy. Never add water directly to the concentrated chemical to prevent thermal splashing.

• Neutralization: Slowly add a weak acid (e.g., 5% citric acid) or weak base (e.g., sodium bicarbonate) depending on the initial state, while stirring gently. Avoid vigorous agitation, as QACs are surfactants and will foam excessively, leading to overflow .

• Self-Validation: Use a pH meter or precision indicator strips to verify the pH is between 6.0 and 8.0. Crucial: Test the pH at three distinct depths (top, middle, bottom) of the carboy to validate complete homogenization.

• Storage: Seal the carboy with a vented cap to prevent pressure buildup from off-gassing, and store in a secondary containment tray away from strong oxidizers.

Protocol C: Spill Response & Decontamination

Causality: Spills of pyridinium bromide compounds create extreme slip hazards and immediate inhalation risks.

• Isolation: Evacuate non-essential personnel and increase room ventilation.

• Absorption: For liquid spills, cover completely with an inert, non-combustible absorbent such as dry sand or vermiculite. Do not use paper towels for concentrated solutions, as the high surface area of cellulose can react with concentrated halides.

• Collection: Use non-sparking plastic scoops to transfer the saturated absorbent into a hazardous waste bucket.

• Decontamination: Wash the spill area with a 1.0 N sodium hydroxide solution followed by copious amounts of water and soap to break down the residual surfactant film .

Fig 2: Step-by-step disposal decision tree for solid, liquid, and spilled QAC waste.

Regulatory & Logistical Compliance

Under the Resource Conservation and Recovery Act (RCRA), waste generators are legally responsible for their waste from "cradle to grave."

• Segregation: Never mix pyridinium bromide waste with cyanides, sulfides, or strong alkalis. This cross-contamination can generate toxic hydrogen cyanide, hydrogen sulfide, or free amine gases.

• Waste Codes: Depending on the exact pH of your aqueous waste stream, it may carry the EPA Hazardous Waste Number D002 (Corrosivity). Always consult your Environmental Health and Safety (EHS) officer for state-specific tracking and manifesting requirements.

References

• Google Patents. "Selective removal of charged species (US20220356088A1).

• Environmental Protection Agency (EPA). "Laboratory Environmental Sample Disposal Information Document." EPA, [Link]

• Hach. "Quaternary Ammonium Compounds DOC316.53.01128." Hach,[Link]

Personal protective equipment for handling 2-Ethenyl-1-methylpyridinium bromide

As a Senior Application Scientist, I frequently observe laboratories treating quaternary ammonium monomers with the same laxity as standard inorganic salts. This is a critical operational error. 2-Ethenyl-1-methylpyridinium bromide (also known as 1-methyl-2-vinylpyridinium bromide) is a highly reactive, bifunctional molecule. It features both a polymerizable vinyl group and a quaternary pyridinium cation paired with a bromide counterion, requiring strict logistical and safety oversight.

In drug development and environmental engineering, this compound is primarily utilized to synthesize cationic polymers—such as poly(1-methyl-2-vinylpyridinium bromide)—which are deployed in the selective recovery of charged species like copper (Cu²⁺) and platinum group metals (PGMs) from dilute effluents[1]. Furthermore, its derivatives are critical in oncology research, serving as precursors for fluorescent ligands (e.g., BMVC) that target G-quadruplex structures in mitochondrial DNA to induce cancer cell death[2]. It is also utilized as a rapid thiol-removal reagent in glutathione (GSH) assays[3].

Fig 1. Downstream applications of 2-Ethenyl-1-methylpyridinium bromide in research.

Quantitative Data & Hazard Profile

To handle this chemical safely, one must first understand its physical and toxicological parameters. Like its triflate analog, the bromide salt is a severe skin and eye irritant[4].

Table 1: Physicochemical & Hazard Data Summary

Parameter	Value / Description	Mechanistic Implication
Molecular Weight	200.08 g/mol	Forms fine, easily aerosolized crystalline dust.
Solubility	Highly soluble in water/polar solvents	Rapidly dissolves in sweat or ocular fluid, accelerating tissue irritation.
GHS Classification	H315 (Skin Irrit.), H319 (Eye Irrit.)	Quaternary nitrogen disrupts lipid bilayers in cell membranes[4].
Thermal Decomposition	Emits NOx and HBr gas	Combustion breaks the pyridinium ring and liberates corrosive hydrogen bromide[4].

Causality-Driven PPE Selection

Safety is not about blindly wearing gear; it is about matching the barrier material to the chemical's mechanism of action.

Table 2: Personal Protective Equipment (PPE) Matrix

PPE Category	Required Equipment	Causality & Scientific Rationale
Eye/Face	Snug-fitting chemical safety goggles & full face shield.	Bromide salts of quaternary amines cause severe, rapid corneal damage upon contact. A face shield prevents aerosolized dust from settling on the face during weighing[4].
Hand Protection	Double-layered Nitrile gloves (min. 5 mil thickness).	Nitrile provides superior resistance to aqueous ionic salts compared to latex. Double-gloving ensures the inner layer remains uncontaminated if the outer layer is breached.
Body Protection	Flame-resistant lab coat & impermeable chemical apron.	The vinyl group is highly reactive. An impermeable apron prevents the hygroscopic salt from absorbing ambient moisture and penetrating standard cotton lab coats.
Respiratory	NIOSH-approved N95 or P100 particulate respirator.	Essential when handling outside a fume hood. Prevents inhalation of micro-crystals which can cause severe respiratory tract irritation and mucosal damage[4].

Operational Plan: Standard Operating Procedure (SOP)

Self-Validating System: Every protocol described below is designed to verify its own success before the operator proceeds to the next step, ensuring a closed-loop safety environment.

Protocol 1: Safe Handling and Dispensing Workflow

• Environmental Verification:

  • Action: Turn on the chemical fume hood and clear the workspace of strong oxidizing agents.

  • Validation Check: Tape a small Kimwipe to the bottom of the sash. If the tissue is pulled gently and steadily inward, face velocity is sufficient (target 80-120 fpm). If it flutters violently or hangs dead, do not open the chemical container.

• PPE Integrity Check:

  • Action: Don double nitrile gloves.

  • Validation Check: Inflate the outer gloves slightly by trapping air and rolling the cuff. If no air escapes, the integrity is intact. Proceed to don the remaining PPE.

• Dispensing:

  • Action: Use a static-free, grounded spatula to weigh the solid.

  • Causality: Static electricity can cause the fine powder to repel and aerosolize, drastically increasing the inhalation risk.

• Decontamination:

  • Action: Wipe down the balance and surrounding area with a damp paper towel.

  • Validation Check: Inspect the wiped area with a UV flashlight (pyridinium compounds often exhibit faint fluorescence) to ensure no micro-spills remain.

Emergency Spill & Disposal Protocol

In the event of a spill, standard sweeping will aerosolize the toxic dust. Follow this strict containment workflow to prevent environmental release and personnel exposure.

Fig 2. Step-by-step emergency spill response and containment workflow.

Protocol 2: Spill Remediation

• Isolate: Immediately evacuate personnel from the immediate vicinity to prevent tracking the powder across the laboratory floor[4].

• Moisten: Lightly mist the spilled powder with distilled water using a spray bottle.

  • Causality: Water binds the dust particles, preventing aerosolization into the breathing zone.

• Absorb & Collect: Cover the moistened spill with an inert, non-combustible absorbent material (e.g., sand or vermiculite)[4]. Use a plastic scoop (not metal, to avoid sparks if secondary solvents are present) to collect the slurry.

• Disposal: Place the collected waste into a clearly labeled, sealable hazardous waste container. Never flush down the drain. The compound is toxic to aquatic life, and environmental discharge regulations for such functionalized polymers and their precursors are highly stringent[1].

References

• Google Patents. "US20220356088A1 - Selective removal of charged species."

• BioAssay Systems. "Safety Data Sheet (SDS) - 1-methyl-2-vinylpyridinium triflate."[Link]

• Oxford Academic - Nucleic Acids Research. "Direct evidence of mitochondrial G-quadruplex DNA by using fluorescent anti-cancer agents."[Link]

• AME Publishing Company. "Clinical importance of Bcl-2-like 11 deletion polymorphism in idiopathic pulmonary fibrosis."[Link]

Sources

• 1. US20220356088A1 - Selective removal of charged species - Google Patents [patents.google.com]
• 2. academic.oup.com [academic.oup.com]
• 3. Clinical importance of Bcl-2-like 11 deletion polymorphism in idiopathic pulmonary fibrosis - Isobe - Journal of Thoracic Disease [jtd.amegroups.org]
• 4. bioassaysys.com [bioassaysys.com]